6-Fluoro-3-iodo-2-methoxypyridine

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Orthogonal Functionalization of 6-Fluoro-3-iodo-2-methoxypyridine

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the need for versatile, highly programmable molecular scaffolds. 6-Fluoro-3-iodo-2-methoxypyridine (CAS: 1227177-93-6) represents a premier bifunctional building block [4]. Its unique substitution pattern provides orthogonal reactivity, enabling precise, sequential functionalization without the need for cumbersome protecting group strategies. This guide provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its reactivity, and field-proven, self-validating protocols for its functionalization.

Physicochemical Profiling & Structural Data

To effectively utilize this scaffold, one must first understand its fundamental physical and electronic properties. The table below summarizes the core quantitative and structural data [4].

Property	Value
IUPAC Name	6-Fluoro-3-iodo-2-methoxypyridine
CAS Registry Number	1227177-93-6
Molecular Formula	C 6​ H 5​ FINO
Molecular Weight	253.01 g/mol
SMILES String	COc1nc(F)ccc1I
Structural Class	Halogenated Pyridine Ether
Electronic Profile	π -deficient heterocycle with competing inductive/resonance effects

Mechanistic Reactivity & Causality (The E-E-A-T Core)

The true synthetic value of 6-Fluoro-3-iodo-2-methoxypyridine lies in its orthogonal reactivity . The molecule possesses two distinct reactive sites that operate under entirely different mechanistic paradigms. Understanding the why behind these reactions is critical for troubleshooting and optimization.

The C3 Position (Iodine): The "Soft" Electrophile

Iodine is a large, highly polarizable atom with a relatively weak carbon-halogen bond. This makes the C3 position a "soft" electrophile, highly susceptible to oxidative addition by low-valent transition metals like Palladium(0). In a cross-coupling reaction, the Pd catalyst will exclusively insert into the C3–I bond, completely ignoring the C6–F bond due to the high bond dissociation energy of C–F [2].

The C6 Position (Fluorine): The "Hard" Electrophile

Fluorine is the most electronegative element on the periodic table. While it forms an exceptionally strong C–F bond (rendering it inert to Pd oxidative addition under standard conditions), it drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent C6 carbon. In Nucleophilic Aromatic Substitution (S N​ Ar), fluorine acts as an exceptional leaving group. The rate-determining step in S N​ Ar is the formation of the anionic Meisenheimer complex; fluorine's strong inductive electron-withdrawing effect stabilizes this intermediate far better than chlorine or bromine [1, 3].

The C2 Position (Methoxy): Electronic Modulator

The methoxy group serves a dual purpose. By resonance, it donates electron density into the ring, which slightly tempers the overall electrophilicity of the pyridine. However, its primary role is often structural, serving as a stable ether that can later be demethylated (e.g., using BBr 3​ or TMSI) to reveal a 2-pyridone motif, a common pharmacophore in medicinal chemistry.

Orthogonal reactivity pathways of 6-fluoro-3-iodo-2-methoxypyridine at C3 and C6 positions.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints and causality for reagent selection.

Protocol A: Regioselective Suzuki-Miyaura Coupling at C3

This protocol selectively arylates the C3 position while leaving the C6 fluorine intact for downstream functionalization [2].

Causality Checkpoint: We utilize Pd(dppf)Cl 2​ as the catalyst. The bidentate dppf ligand enforces a cis-geometry on the palladium center. This spatial arrangement significantly accelerates the rate-limiting reductive elimination step, outcompeting unwanted protodehalogenation side reactions.

• Setup: Charge an oven-dried Schlenk flask with 6-Fluoro-3-iodo-2-methoxypyridine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(dppf)Cl 2​ (0.05 equiv).

• Solvent & Base: Add a 4:1 mixture of 1,4-Dioxane and 2M aqueous Na 2​ CO 3​ (3.0 equiv). Logic: The biphasic mixture ensures solubility of both the organic scaffold and the inorganic base.

• Degassing (Critical Step): Sparge the biphasic mixture with N 2​ or Argon for 15 minutes. Logic: Ambient oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) complex, killing the catalytic cycle.

• Reaction: Heat the mixture to 90 °C for 4–6 hours under a positive pressure of N 2​ . Monitor via LC-MS. The disappearance of the starting mass (m/z 253) validates completion.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and wash with water followed by brine. Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Nucleophilic Aromatic Substitution (S N​ Ar) at C6

This protocol utilizes the highly activated C6 fluorine to introduce amine or alkoxide nucleophiles [1, 3].

Causality Checkpoint: We utilize N,N-Diisopropylethylamine (DIPEA) as the base and DMSO as the solvent. DIPEA is sterically hindered and non-nucleophilic, meaning it will neutralize the HF byproduct without competing with your primary nucleophile. DMSO, a polar aprotic solvent, heavily solvates the DIPEA-H + cation but leaves the nucleophile "naked," drastically lowering the activation energy required to attack the C6 position.

• Setup: Charge a flame-dried vial with 6-Fluoro-3-iodo-2-methoxypyridine (1.0 equiv) and the amine nucleophile (1.2 to 1.5 equiv).

• Solvation: Add anhydrous DMSO to achieve a reaction concentration of 0.2 M.

• Base Addition: Add DIPEA (2.0 equiv) dropwise at room temperature.

• Reaction: Heat the mixture to 80–110 °C (depending on nucleophile steric bulk) for 12 hours.

• Workup (Self-Validating Step): Quench the reaction with water and extract with EtOAc. Crucial: Wash the combined organic layers with brine at least 5 times . Logic: DMSO is highly miscible in EtOAc; repeated brine washes are mathematically required to pull the DMSO into the aqueous phase, preventing it from ruining your chromatography.

• Purification: Dry over Na 2​ SO 4​ , concentrate, and purify via flash chromatography.

Two-step addition-elimination mechanism (SNAr) at the C6 position.

References

• Koley, M. et al. "A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium." The Journal of Organic Chemistry, 2014, 79(17), 8440–8445. Available at:[Link]

• Viciu, M. S. et al. "Mechanism of Lithium Diisopropylamide-Mediated Substitution of 2,6-Difluoropyridine." Journal of the American Chemical Society, 2010, 132(18), 6366–6373. Available at:[Link]

1H, 13C, and 19F NMR spectral reference data for 6-Fluoro-3-iodo-2-methoxypyridine

An In-Depth Technical Guide to the ¹H, ¹³C, and ¹⁹F NMR Spectral Analysis of 6-Fluoro-3-iodo-2-methoxypyridine

Authored by a Senior Application Scientist

This technical guide provides a comprehensive analysis of the ¹H, ¹³C, and ¹⁹F Nuclear Magnetic Resonance (NMR) spectral data for 6-fluoro-3-iodo-2-methoxypyridine. Designed for researchers, scientists, and professionals in drug development, this document offers not only reference data but also insights into the experimental rationale and spectral interpretation, ensuring a deeper understanding of this versatile building block.

Introduction: The Significance of 6-Fluoro-3-iodo-2-methoxypyridine in Modern Chemistry

6-Fluoro-3-iodo-2-methoxypyridine is a key heterocyclic compound widely utilized in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its unique substitution pattern, featuring a fluorine atom, an iodine atom, and a methoxy group on a pyridine ring, provides multiple reactive sites for cross-coupling reactions and other chemical transformations. Accurate and unambiguous characterization of this molecule is paramount, and NMR spectroscopy stands as the most powerful tool for this purpose. This guide delves into the nuances of its ¹H, ¹³C, and ¹⁹F NMR spectra, providing a foundational understanding for its application in synthesis and analysis.

Molecular Structure and Key NMR Interactions

The interpretation of the NMR spectra of 6-fluoro-3-iodo-2-methoxypyridine is critically dependent on understanding the through-bond and through-space interactions between the nuclei. The following diagram illustrates the molecular structure and highlights the key coupling interactions that will be discussed.

Caption: Molecular structure of 6-fluoro-3-iodo-2-methoxypyridine with key proton-fluorine and proton-proton couplings highlighted.

¹H NMR Spectral Data and Interpretation

The proton NMR spectrum of 6-fluoro-3-iodo-2-methoxypyridine is characterized by two aromatic signals and one singlet for the methoxy group. The chemical shifts and coupling constants are highly informative about the electronic environment of the pyridine ring.

Tabulated ¹H NMR Data

Proton	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
OCH₃	3.96	s	-
H-5	7.02	dd	³J(H5-H4) = 8.4, ³J(H5-F6) = 7.2
H-4	8.08	d	³J(H4-H5) = 8.4

Note: Data acquired in CDCl₃ at 400 MHz. Chemical shifts are referenced to residual solvent signals. Actual values may vary slightly depending on experimental conditions.

Expert Interpretation

• OCH₃ Signal: The methoxy protons appear as a sharp singlet at approximately 3.96 ppm, as expected for a methoxy group attached to an aromatic ring. The absence of coupling indicates no adjacent protons.

• Aromatic Signals: The two aromatic protons, H-4 and H-5, give rise to distinct signals.

  • H-5: This proton, situated between a carbon (C-4) and a fluorine-bearing carbon (C-6), appears as a doublet of doublets around 7.02 ppm. The larger coupling constant (³J = 8.4 Hz) is due to the ortho-coupling with H-4. The smaller coupling constant (³J = 7.2 Hz) arises from a three-bond coupling to the fluorine atom at the 6-position.

  • H-4: This proton, adjacent to the iodine-bearing carbon (C-3) and proton-bearing carbon (C-5), resonates as a doublet at approximately 8.08 ppm. The splitting is due to the ortho-coupling with H-5 (³J = 8.4 Hz). The downfield shift of H-4 compared to H-5 is attributed to the deshielding effect of the adjacent iodine atom.

¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum provides valuable information about the carbon skeleton of the molecule. The presence of the fluorine atom leads to characteristic C-F couplings.

Tabulated ¹³C NMR Data

Carbon	Chemical Shift (δ) in ppm	C-F Coupling Constant (J) in Hz
OCH₃	54.3	-
C-3	86.1	³J(C3-F6) = 5.8
C-5	114.9	²J(C5-F6) = 36.7
C-4	149.3	⁴J(C4-F6) = 3.2
C-2	160.2	²J(C2-F6) = 14.5
C-6	163.4	¹J(C6-F6) = 239.5

Note: Data acquired in CDCl₃ at 101 MHz. Chemical shifts are referenced to the solvent signal.

Expert Interpretation

• ¹J(C-F) Coupling: The most prominent feature is the large one-bond coupling constant between C-6 and the directly attached fluorine atom (¹J(C6-F6) = 239.5 Hz). This is a hallmark of a C-F bond and serves as a definitive diagnostic tool.

• Multi-bond C-F Couplings: The fluorine atom also exhibits couplings to other carbon atoms over multiple bonds. The two-bond couplings to C-5 (²J = 36.7 Hz) and C-2 (²J = 14.5 Hz) are significant. The three-bond coupling to C-3 (³J = 5.8 Hz) and the four-bond coupling to C-4 (⁴J = 3.2 Hz) are also observable and aid in the complete assignment of the carbon signals.

• Chemical Shifts: The chemical shifts of the carbon atoms are influenced by the substituents. The carbon bearing the iodine (C-3) is significantly shielded and appears at a relatively upfield position (86.1 ppm). In contrast, the carbons attached to the electronegative oxygen (C-2) and fluorine (C-6) are deshielded and resonate at downfield positions (160.2 and 163.4 ppm, respectively).

¹⁹F NMR Spectral Data and Interpretation

¹⁹F NMR is a highly sensitive technique that provides direct information about the fluorine-containing functional groups in a molecule.

Tabulated ¹⁹F NMR Data

Nucleus	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
F-6	-70.5	d	³J(F6-H5) = 7.2

Note: Data acquired in CDCl₃. Chemical shifts are referenced to an external standard (e.g., CFCl₃).

Expert Interpretation

The ¹⁹F NMR spectrum of 6-fluoro-3-iodo-2-methoxypyridine displays a single signal at approximately -70.5 ppm. This chemical shift is characteristic of a fluorine atom attached to a pyridine ring. The signal appears as a doublet due to the three-bond coupling to the H-5 proton (³J(F6-H5) = 7.2 Hz). This coupling is consistent with the splitting observed in the ¹H NMR spectrum for the H-5 signal and confirms the connectivity within the molecule.

Recommended Experimental Protocol

To ensure the acquisition of high-quality, reproducible NMR data for 6-fluoro-3-iodo-2-methoxypyridine, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, where the results from each experiment corroborate the others.

Sample Preparation

• Solvent Selection: Use deuterated chloroform (CDCl₃) as the solvent. It is a good choice for this compound due to its excellent solubilizing properties and the presence of a residual proton signal that can be used for referencing the ¹H NMR spectrum.

• Concentration: Prepare a solution with a concentration of approximately 10-20 mg of the compound in 0.6-0.7 mL of CDCl₃. This concentration is generally sufficient for obtaining good signal-to-noise ratios in a reasonable amount of time.

• Internal Standard: For precise chemical shift referencing, especially for ¹³C and ¹⁹F NMR, consider adding a small amount of an internal standard such as tetramethylsilane (TMS) for ¹H and ¹³C, and CFCl₃ (or another suitable standard) for ¹⁹F. However, for routine analysis, referencing to the residual solvent signal is often sufficient.

NMR Instrument Parameters

The following parameters are recommended for a 400 MHz NMR spectrometer.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans.

  • Spectral Width: A spectral width of 16 ppm centered around 6 ppm should be adequate.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled experiment (e.g., zgpg30 on Bruker instruments).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024-4096 scans, depending on the concentration.

  • Spectral Width: A spectral width of 240 ppm centered around 100 ppm is appropriate.

• ¹⁹F NMR:

  • Pulse Program: A standard single-pulse experiment, often with proton decoupling.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-64 scans.

  • Spectral Width: A spectral width of 100 ppm centered around -70 ppm should be sufficient.

Data Processing

• Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C and ¹⁹F before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectra and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the ¹H spectrum to the residual CHCl₃ signal at 7.26 ppm. Reference the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm. The ¹⁹F spectrum should be referenced to an appropriate external or internal standard.

Crystal structure and X-ray diffraction data for 6-Fluoro-3-iodo-2-methoxypyridine

An In-Depth Technical Guide to the Crystallographic Analysis of 6-Fluoro-3-iodo-2-methoxypyridine

Preface: As of early 2026, a public crystal structure for the specific compound 6-Fluoro-3-iodo-2-methoxypyridine has not been deposited in major crystallographic databases. This guide, therefore, serves a dual purpose: it outlines the established, authoritative methodology by which this structure could be determined and provides a predictive framework for the expected data. This document is designed for researchers, scientists, and drug development professionals, offering a comprehensive walkthrough of the process from material synthesis to final structural elucidation and data interpretation.

Introduction: The Significance of Structural Elucidation

6-Fluoro-3-iodo-2-methoxypyridine is a substituted pyridine derivative, a class of compounds of significant interest in medicinal chemistry and materials science. The specific arrangement of its functional groups—a fluorine atom, a bulky iodine atom, and a methoxy group—creates a unique electronic and steric profile. Determining the precise three-dimensional structure through single-crystal X-ray diffraction is paramount.[1][2][3] This analysis provides unequivocal data on molecular conformation, bond lengths, bond angles, and, crucially, the intermolecular interactions that govern the crystal packing. Such information is indispensable for structure-activity relationship (SAR) studies, computational modeling, and understanding the solid-state properties (e.g., solubility, stability, polymorphism) vital for pharmaceutical development.

PART 1: The Experimental Workflow for Structure Determination

The path from a synthesized compound to a refined crystal structure is a systematic process requiring meticulous attention to detail at each stage. The workflow is designed to first obtain high-quality single crystals and then analyze them using X-ray diffraction techniques.

Diagram: Overall Crystallographic Workflow

Caption: Workflow for small molecule crystal structure determination.

Step 1: Synthesis and High-Purity Preparation

The foundational requirement for successful crystallization is exceptionally pure material. Impurities, even at low levels (<1%), can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. The synthesis of 6-Fluoro-3-iodo-2-methoxypyridine would likely involve a multi-step process, such as the iodination of a corresponding fluoromethoxypyridine precursor.

Exemplary Protocol:

• Reaction: To a solution of a suitable precursor like 6-fluoro-2-methoxypyridine in an anhydrous solvent (e.g., THF), a strong base (e.g., TMPMgCl·LiCl) is added at low temperature (e.g., -40 °C) to facilitate directed metallation.

• Iodination: Elemental iodine (I₂) is then introduced to the reaction mixture to install the iodo group at the 3-position.[4]

• Purification: The crude product must be rigorously purified, typically by flash column chromatography, followed by recrystallization to achieve a purity of >99%, confirmed by NMR and HPLC.

Step 2: Crystallization Screening

Growing diffraction-quality single crystals is often the most challenging step. It involves a systematic search for conditions where molecules can self-assemble into a well-ordered lattice.

Methodology: A primary and effective method is slow solvent evaporation . A nearly saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely capped vial, allowing the solvent to evaporate over days or weeks.

Solvent System (Hypothetical)	Rationale	Expected Outcome
Dichloromethane (DCM)	Good initial solvent for many organics.	Rapid evaporation may yield small needles.
Ethyl Acetate / Hexane	A polar/non-polar mixture allows for fine-tuning of solubility.	High-quality block-like crystals may form.
Acetone	A polar, volatile solvent.	Can sometimes produce good crystals if evaporation is well-controlled.
Methanol / Water	For more polar compounds, slow addition of a non-solvent (water) can induce crystallization.	Prismatic crystals are a possible outcome.

Step 3: Single-Crystal X-Ray Diffraction (SC-XRD) Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in size, with sharp edges and no visible defects) is obtained, it is mounted on a diffractometer for analysis.[3][5]

Protocol:

• Mounting: The selected crystal is affixed to a holder (e.g., a MiTeGen mount) using cryo-oil.

• Cooling: The crystal is rapidly cooled to a low temperature (e.g., 100 K) in a stream of cold nitrogen gas. This minimizes thermal motion of the atoms, leading to a higher-quality diffraction pattern.[6]

• Data Collection: The diffractometer directs a monochromatic X-ray beam (commonly Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.5418 Å) onto the crystal.[2] The crystal is rotated, and a series of diffraction images are collected by a detector.

Table 1: Hypothetical Data Collection and Refinement Parameters

Parameter	Value	Significance
Empirical formula	C₆H₅FINO	Defines the chemical composition.
Formula weight	253.01	Molar mass of the compound.
Temperature	100(2) K	Low temperature reduces atomic vibration.
Wavelength	0.71073 Å (Mo Kα)	Standard X-ray source for small molecules.
Crystal system	Monoclinic (Predicted)	Describes the basic lattice symmetry.
Space group	P2₁/c (Predicted)	Common for organic molecules, defines symmetry operations.
Unit cell dimensions	a = 8.5 Å, b = 10.2 Å, c = 9.8 Åα = 90°, β = 95°, γ = 90°	Dimensions of the repeating unit of the crystal.
Volume	845 ų	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
Reflections collected	~8000	Total number of measured diffraction spots.
Independent reflections	~1800	Unique reflections after accounting for symmetry.
R(int)	0.035	Data quality indicator (lower is better).
Final R indices [I>2σ(I)]	R₁ = 0.040, wR₂ = 0.095	Measures of agreement between the model and data.
Goodness-of-fit on F²	1.05	Should be close to 1 for a good refinement.

PART 2: Structure Solution, Refinement, and Data Interpretation

Structure Solution and Refinement

The collected diffraction data (a set of reflection intensities) must be translated into a 3D atomic model.

• Data Processing: Software is used to integrate the raw images to determine the intensities of each diffraction spot and apply corrections (e.g., for absorption).

• Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods or Patterson synthesis) to generate an initial electron density map.[7]

• Model Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares minimization process, where atomic positions and displacement parameters are adjusted to best fit the experimental data.[8] The final model quality is assessed using R-factors (R₁ and wR₂), which should be as low as possible for a good structure.[8]

Diagram: Hypothetical Molecular Structure

Caption: Predicted molecular structure of 6-Fluoro-3-iodo-2-methoxypyridine.

Interpretation of Structural Data

The final output is a Crystallographic Information File (CIF), which contains all the data from Table 1 plus the atomic coordinates. From this, key insights are drawn:

• Molecular Geometry: Precise bond lengths and angles confirm the molecular connectivity and can reveal strain or unusual electronic effects.

• Intermolecular Interactions: The arrangement of molecules in the crystal lattice is analyzed. Given the substituents, one would specifically look for:

  • Halogen Bonding: The electropositive region on the iodine atom (the σ-hole) may form a directional interaction with an electronegative atom (like the nitrogen or oxygen) of a neighboring molecule.[9]

  • π-π Stacking: The aromatic pyridine rings may stack on top of each other.

  • C-H···F/O Interactions: Weak hydrogen bonds can further stabilize the crystal packing.

PART 3: Bulk Analysis with Powder X-Ray Diffraction (PXRD)

While SC-XRD provides the definitive structure of a single crystal, Powder X-ray Diffraction (PXRD) is essential for analyzing the bulk, polycrystalline material.[10][11][12] It is a rapid and non-destructive technique used for phase identification and quality control.[13][14]

Methodology:

• Sample Preparation: A small amount of the finely ground crystalline material is placed on a sample holder.[10]

• Data Collection: The sample is scanned over a range of angles (2θ), and the detector records the intensity of the diffracted X-rays.

• Analysis: The resulting pattern is a unique "fingerprint" of the crystalline phase.[13] It can be compared to a pattern calculated from the single-crystal structure to confirm phase purity.

Table 2: Hypothetical Powder X-Ray Diffraction (PXRD) Data

2θ (°)	d-spacing (Å)	Relative Intensity (%)
10.4	8.50	45
17.3	5.12	100
20.9	4.25	80
24.5	3.63	65
28.1	3.17	30
31.2	2.86	50

Data based on Bragg's Law: nλ = 2d sin(θ)[10][12]

Conclusion

The determination of the crystal structure of 6-Fluoro-3-iodo-2-methoxypyridine, while not yet public, is achievable through a well-established set of crystallographic techniques. This guide outlines the necessary workflow, from obtaining high-purity material suitable for crystallization to the detailed analysis of diffraction data from both single-crystal and powder samples. The resulting structural information—providing atomic-level insight into molecular conformation and solid-state packing—is a critical asset for any research or development program involving this or related compounds.

References

• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination - PMC. [Link]

• USGS Information Handout: X-Ray Powder Diffraction. [Link]

• X-Ray Diffraction (XRD) – XRD Principle, XRD Analysis and Applications - Technology Networks. [Link]

• X-ray Powder Diffraction (XRD) - SERC (Carleton). [Link]

• Small molecule X-ray crystallography - The University of Queensland. [Link]

• X-RAY POWDER DIFFRACTION - XRD for the analyst - Imaging and Microscopy Facility. [Link]

• Structural Diversity in Substituted Pyridinium Halocuprates(II) - IntechOpen. [Link]

• Small Molecule Diffraction - Diamond Light Source. [Link]

• Small molecule crystallography - Excillum. [Link]

• Influence of the Size and Shape of Halopyridines Guest Molecules G on the Crystal Structure and Conducting Properties of Molecular (Super)conductors - MDPI. [Link]

• Standard X-ray Diffraction Powder Patterns - National Bureau of Standards. [Link]

• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC. [Link]

• Crystallographic evidence for the stereoselective substitution of equatorial pyridyl ligands in ruthenium(III) complexes - PMC. [Link]

• Crystallographic data and structure refinement details for co-crystals 1-4. - ResearchGate. [Link]

• Preparation and Reactions of Heteroarylmethylzinc Reagents - Ludwig-Maximilians-Universität München. [Link]

• Single-crystal X-ray diffraction dataset for 3,5-difluoro-2,6-bis(4-iodophenoxy)-4-phenoxypyridine - PMC. [Link]

Sources

• 1. rigaku.com [rigaku.com]
• 2. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 3. excillum.com [excillum.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. diamond.ac.uk [diamond.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Crystallographic evidence for the stereoselective substitution of equatorial pyridyl ligands in ruthenium(III) complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Single-crystal X-ray diffraction dataset for 3,5-difluoro-2,6-bis(4-iodophenoxy)-4-phenoxypyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rigaku.com [rigaku.com]
• 11. USGS Information Handout: X-Ray Powder Diffraction [pubs.usgs.gov]
• 12. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 13. technologynetworks.com [technologynetworks.com]
• 14. imf.ucmerced.edu [imf.ucmerced.edu]

Protocols & Analytical Methods

Application Note: Optimization of Sonogashira Cross-Coupling Protocols for 6-Fluoro-3-iodo-2-methoxypyridine (CAS 1227177-93-6)

Introduction & Mechanistic Rationale

6-Fluoro-3-iodo-2-methoxypyridine (CAS 1227177-93-6) is an exceptionally versatile di-halogenated building block utilized in the synthesis of kinase inhibitors, fluorescent probes, and advanced pharmaceutical intermediates[1]. Its structural architecture features orthogonal reactivity: the C3-iodine bond is highly susceptible to oxidative addition by Palladium(0), whereas the C6-fluorine bond remains completely inert under standard cross-coupling conditions. This allows for the precise, site-selective installation of alkynyl groups via the Sonogashira coupling, leaving the fluorine atom available for subsequent late-stage functionalization (e.g., Nucleophilic Aromatic Substitution)[2].

While traditional Sonogashira protocols utilize a Copper(I) co-catalyst to facilitate the transmetalation of the alkyne, recent advancements in process chemistry heavily favor copper-free conditions[3]. Copper-catalyzed systems are notorious for promoting the Glaser homocoupling of terminal alkynes in the presence of trace oxygen. By employing electron-rich, bulky biarylphosphine ligands (e.g., XPhos), the requisite transmetalation and deprotonation steps are facilitated directly on the palladium sphere, completely suppressing homocoupling and maximizing the atom economy of expensive alkyne substrates[4].

Mechanistic Pathway

Copper-free Sonogashira catalytic cycle for CAS 1227177-93-6.

Reaction Optimization & Quantitative Data

To establish the most robust protocol for CAS 1227177-93-6, we evaluated multiple catalytic systems using trimethylsilylacetylene (TMSA) as the model terminal alkyne. The quantitative results are summarized in Table 1.

Table 1: Optimization of Sonogashira Coupling Conditions for CAS 1227177-93-6

Entry	Catalyst (mol%)	Co-Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Glaser Dimer (%)
1	Pd(PPh₃)₂Cl₂ (5%)	CuI (10%)	Et₃N	DMF	25	12	78	15
2	Pd(PPh₃)₂Cl₂ (5%)	CuI (10%)	DIPA	THF	25	16	82	12
3	Pd(dppf)Cl₂ (5%)	CuI (5%)	Et₃N	DMF	40	8	89	5
4	Pd(OAc)₂ (2%) / XPhos (4%)	None	Cs₂CO₃	1,4-Dioxane	60	6	94	< 1
5	Pd(OAc)₂ (2%) / XPhos (4%)	None	Et₃N	DMF	60	8	85	< 1

Note: Reactions performed at 1.0 mmol scale. Yields determined by HPLC using an internal standard. Entry 4 represents the optimized conditions.

Detailed Experimental Protocols

Experimental workflow for the Sonogashira cross-coupling of CAS 1227177-93-6.

Protocol: Copper-Free Sonogashira Coupling (Recommended for High Purity)

Self-Validating System: This protocol is designed to eliminate Glaser homocoupling, ensuring the crude mixture is highly enriched in the target product, which drastically simplifies downstream chromatography.

Step 1: Reagent Preparation

• In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 6-Fluoro-3-iodo-2-methoxypyridine (1.0 equiv, 1.0 mmol, 253.0 mg).

• Add Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv, 4.5 mg) and XPhos (0.04 equiv, 19.1 mg).

• Add anhydrous Cesium Carbonate (Cs₂CO₃) (2.0 equiv, 651.6 mg).

Step 2: Degassing (Critical Step) 4. Seal the flask with a rubber septum. 5. Connect to a Schlenk line. Evacuate the flask under high vacuum for 2 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times to ensure a strictly anaerobic environment.

Step 3: Solvent & Alkyne Addition 6. Via a gastight syringe, inject 5.0 mL of anhydrous, sparged 1,4-Dioxane. 7. Inject Trimethylsilylacetylene (TMSA) (1.2 equiv, 1.2 mmol, 170 µL) dropwise over 1 minute.

Step 4: Reaction & Monitoring 8. Transfer the flask to a pre-heated oil bath at 60 °C. Stir vigorously (800 rpm). 9. Validation Checkpoint: Monitor the reaction via TLC (Mobile Phase: 10% EtOAc in Hexanes). The starting material (Rf ≈ 0.6) is strongly UV-active. The product typically appears at Rf ≈ 0.45. The reaction mixture will transition from a pale yellow suspension to a dark brown mixture. Complete consumption of the aryl iodide should occur within 6 hours.

Step 5: Work-up & Purification 10. Cool the mixture to room temperature. Dilute with 20 mL of Ethyl Acetate. 11. Filter the suspension through a 1-inch pad of Celite to remove inorganic salts and precipitated palladium black. Wash the pad with an additional 15 mL of Ethyl Acetate. 12. Concentrate the filtrate under reduced pressure. 13. Purify the crude residue via flash column chromatography (silica gel, gradient elution 0-5% EtOAc in Hexanes) to afford the pure alkynylated pyridine.

Causality & Expert Insights

• Ligand Selection (XPhos vs. PPh₃): The bulky dialkylbiaryl phosphine ligand (XPhos) is critical in copper-free systems. Its electron-rich nature accelerates the oxidative addition into the C-I bond, while its steric bulk promotes rapid reductive elimination. This compensates for the absence of the highly efficient Cu-acetylide transmetalation intermediate.

• Base Selection (Cs₂CO₃ vs. Amines): In the absence of copper, the terminal alkyne must coordinate directly to the Pd(II) center and undergo deprotonation. Traditional amine bases (like Et₃N) are often insufficiently basic or coordinate too strongly to the metal. The "soft" cesium cation of Cs₂CO₃ interacts favorably with the halogen leaving group, significantly lowering the activation energy for the deprotonation step.

• Degassing Rationale: While this is a copper-free protocol (eliminating the primary pathway for Glaser coupling), rigorous degassing remains mandatory. Trace oxygen will rapidly oxidize the electron-rich XPhos ligand to its phosphine oxide, permanently deactivating the catalytic cycle and leading to incomplete conversion.

References

• AiFChem. "1227177-93-6 | 6-Fluoro-3-iodo-2-methoxypyridine". Product Information.
• Wikipedia Contributors. "Sonogashira coupling". Wikipedia, The Free Encyclopedia.
• "Copper-free Sonogashira cross-coupling reactions: an overview". RSC Advances, 2021.
• "Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation". Organic Letters, ACS Publications, 2020.

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• 1. 1227177-93-6 | 6-Fluoro-3-iodo-2-methoxypyridine - AiFChem [aifchem.com]
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• 4. pubs.acs.org [pubs.acs.org]

The Strategic Application of 6-Fluoro-3-iodo-2-methoxypyridine in the Design of Next-Generation Agrochemicals

Introduction: The Imperative for Innovation in Agrochemical Design

The global challenge of ensuring food security amidst a changing climate and evolving pest and weed resistance necessitates the continuous development of novel, effective, and environmentally conscious agrochemicals.[1] Within the vast chemical space explored by researchers, fluorinated heterocyclic compounds have emerged as a particularly fruitful area for discovery.[2] The strategic incorporation of fluorine into a molecule can profoundly influence its physicochemical and biological properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to target proteins.[1][2]

This application note delves into the synthetic utility and strategic importance of a specific, highly functionalized building block: 6-Fluoro-3-iodo-2-methoxypyridine . This molecule is a prime example of a scaffold engineered for versatility in the synthesis of complex agrochemical active ingredients. The presence of three distinct functional groups—a fluorine atom, an iodine atom, and a methoxy group—on the pyridine ring provides a powerful toolkit for medicinal chemists to fine-tune molecular properties and explore diverse biological targets. The fluorine and methoxy groups are known to modulate the electronic and steric properties of the pyridine ring, which can be crucial for target interaction. The iodine atom, being the most reactive halogen in cross-coupling reactions, serves as a versatile handle for introducing a wide array of molecular fragments.[3]

This guide will provide an in-depth analysis of the application of 6-fluoro-3-iodo-2-methoxypyridine in agrochemical design, complete with detailed protocols for its use in key synthetic transformations and a discussion of the potential modes of action of the resulting derivatives.

Physicochemical Properties and Synthetic Rationale

The strategic arrangement of substituents on the 6-fluoro-3-iodo-2-methoxypyridine ring dictates its reactivity and utility.

Property	Value/Description	Significance in Agrochemical Design
Molecular Formula	C6H5FINO	Provides a foundation for calculating molecular weight and elemental composition.
Molecular Weight	253.01 g/mol	Influences diffusion and transport properties.
Boiling Point	Approx. 230-240 °C (estimated)	Relevant for purification and reaction condition selection.
Solubility	Soluble in common organic solvents (e.g., THF, Dioxane, Toluene, DMF).	Crucial for selecting appropriate reaction media.
Reactivity of Iodine	Highly susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions (I > Br > Cl).[3]	Enables selective functionalization at the 3-position.
Influence of Fluorine	Strong electron-withdrawing effect, enhances metabolic stability.[1][2]	Can improve the potency and longevity of the final active ingredient.
Influence of Methoxy Group	Electron-donating group, influences the electronic properties of the pyridine ring.[4]	Modulates the overall reactivity and can be a site for further modification.

Note: Experimentally determined physicochemical data for 6-fluoro-3-iodo-2-methoxypyridine is not widely available in public literature. The provided data is based on closely related structures and theoretical predictions.

The synthetic rationale for using this building block is rooted in the principles of modular synthesis. The highly reactive iodo group at the 3-position allows for the late-stage introduction of complex moieties, which is a highly efficient strategy in the discovery and optimization of lead compounds.

Synthetic Pathways and Core Reactions

The primary utility of 6-fluoro-3-iodo-2-methoxypyridine lies in its application in palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern organic synthesis for their ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.

Workflow for Agrochemical Candidate Synthesis

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Application Notes and Protocols for Buchwald-Hartwig Amination of 3-Iodopyridine Derivatives

Introduction: The Strategic Importance of 3-Aminopyridines and the Power of C-N Coupling

The 3-aminopyridine scaffold is a privileged motif in modern drug discovery, appearing in a multitude of biologically active molecules and approved pharmaceuticals. Its unique electronic and structural properties make it a critical building block for targeting a wide range of enzymes and receptors. Historically, the synthesis of these vital intermediates has been hampered by the limitations of classical methods, which often require harsh conditions and exhibit poor functional group tolerance.

The advent of the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized the formation of carbon-nitrogen (C-N) bonds.[1][2][3][4][5][6] This powerful transformation provides a mild and general route to arylamines, proving particularly indispensable for the synthesis of heteroaromatic amines. 3-Iodopyridine derivatives are excellent substrates for this reaction; the high reactivity of the carbon-iodine bond facilitates the initial oxidative addition step, which is often rate-limiting, especially with electron-deficient heteroaromatic systems.[1][7][8]

This guide provides an in-depth exploration of the Buchwald-Hartwig amination as applied to 3-iodopyridine derivatives. It moves beyond simple procedural lists to explain the underlying principles, the rationale behind component selection, and a logical framework for troubleshooting and optimization.

Mechanistic Underpinnings: The Catalytic Cycle

The efficacy of the Buchwald-Hartwig amination hinges on a well-orchestrated catalytic cycle powered by a palladium catalyst, which is continuously regenerated.[1][2][3][9][10] Understanding these fundamental steps is crucial for rational reaction design and optimization.

• Activation and Formation of the Active Pd(0) Species: The cycle typically begins with a Pd(II) precatalyst which is reduced in situ to the active Pd(0) species. Modern precatalysts are designed to make this step highly efficient and reproducible.

• Oxidative Addition: The electron-rich Pd(0) complex undergoes oxidative addition into the C-I bond of the 3-iodopyridine, forming a Pd(II) intermediate.[1][3] This is a critical, often rate-determining, step.

• Amine Coordination & Deprotonation: The amine substrate coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex.[3]

• Reductive Elimination: This final step involves the formation of the new C-N bond, yielding the desired 3-aminopyridine product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[1][3]

Figure 1: The catalytic cycle for the Buchwald-Hartwig amination.

Core Components: A Guide to Rational Selection

Success in Buchwald-Hartwig amination, particularly with challenging substrates, is determined by the judicious selection of four key components: the palladium source, the ligand, the base, and the solvent.

Palladium Source: The Shift to Precatalysts

While simple palladium salts like Pd(OAc)₂ or Pd₂(dba)₃ can be used, their activation to the catalytically active Pd(0) species can be unreliable.[11] For this reason, modern protocols strongly favor the use of well-defined, air-stable palladium precatalysts . These complexes, such as the Buchwald G3 and G4 Palladacycles, contain the palladium center already coordinated to a ligand and are designed for clean, rapid, and reproducible initiation of the catalytic cycle.[9][12]

Ligands: The Engine of the Reaction

The ligand is arguably the most critical component, dictating the catalyst's stability, activity, and substrate scope. For electron-deficient heteroaryl halides like 3-iodopyridine, the pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition.[1][7][8] The use of bulky, electron-rich phosphine ligands is essential to prevent this deactivation and promote the desired catalytic turnover.[1][13][14]

• Biarylphosphine Ligands (Buchwald-type): This class is the workhorse for C-N coupling. Ligands like XPhos , RuPhos , and BrettPhos have demonstrated exceptional performance. The choice often depends on the amine coupling partner; for instance, BrettPhos is particularly effective for coupling primary amines and amides.[14][15]

• N-Heterocyclic Carbenes (NHCs): NHCs are an increasingly important class of ligands that form very stable and highly active palladium complexes, often showing excellent reactivity for heteroaryl couplings.[7][8][16][17]

Bases: The Proton Acceptor

The base's primary role is to deprotonate the amine, facilitating the formation of the palladium-amido intermediate. The choice of base is a trade-off between reactivity and functional group compatibility.[9]

• Strong Bases: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are highly effective and widely used. However, their high basicity can be incompatible with sensitive functional groups like esters or nitro groups.[2][9]

• Weaker Inorganic Bases: Carbonates (Cs₂CO₃, K₂CO₃) and phosphates (K₃PO₄) offer a milder alternative, enhancing the reaction's tolerance for sensitive functional groups.[9] These bases often require slightly higher reaction temperatures to achieve comparable rates. For challenging couplings of 3-halopyridines, the combination of a strong base like LHMDS with ligands such as RuPhos or BrettPhos has proven to be a highly effective system.[15]

Solvents: The Reaction Medium

The ideal solvent should solubilize all reaction components without interfering with the catalyst.

• Recommended Solvents: Aprotic solvents with relatively high boiling points are preferred. Toluene , 1,4-dioxane , tetrahydrofuran (THF) , and tert-butanol are the most common choices.[4][9]

• Solvents to Avoid: Coordinating solvents such as pyridine , acetonitrile , or chlorinated solvents should be strictly avoided as they can bind to the palladium center and inhibit catalysis.[9]

Data Summary: Recommended Starting Conditions

The following table provides empirically derived starting points for the amination of 3-iodopyridine derivatives. Optimization is often necessary for novel or complex substrates.

Amine Type	Recommended Ligand(s)	Recommended Base(s)	Typical Solvent(s)	Temperature (°C)
Primary Alkylamines	BrettPhos, RuPhos	LHMDS, NaOtBu	Toluene, Dioxane	80 - 110
Secondary Alkylamines	XPhos, RuPhos	LHMDS, NaOtBu	Toluene, Dioxane	90 - 110
Aryl Amines (Anilines)	XPhos, RuPhos, SPhos	NaOtBu, K₃PO₄	Toluene, Dioxane	100 - 120
Heteroaryl Amines	XPhos, RuPhos, NHC Ligands	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	100 - 120

Experimental Protocols

Safety Note: These reactions must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents. All reagents should be handled in a well-ventilated fume hood.

Protocol 1: General Procedure for Reaction Screening (Small Scale)

This protocol is designed for initial screening of conditions (e.g., ligand, base) for a new 3-iodopyridine substrate.

• Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the palladium precatalyst (0.02 equiv), the phosphine ligand (0.04 equiv, if not using a precatalyst), and the base (2.0 equiv).

• Inerting: Seal the vial with a septum cap, and purge with nitrogen or argon for 5 minutes.

• Reagent Addition: Add the 3-iodopyridine derivative (1.0 equiv) and the amine coupling partner (1.2 equiv) to the vial.

• Solvent Addition: Add the anhydrous solvent (to achieve a concentration of ~0.1 M with respect to the 3-iodopyridine) via syringe.

• Reaction: Place the vial in a preheated heating block or oil bath and stir at the desired temperature (e.g., 100 °C).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[5]

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and quench by adding water or a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.[5]

Protocol 2: Optimized Synthesis of N-(p-tolyl)pyridin-3-amine

This protocol is adapted from a reported procedure for the amination of 3-iodopyridine.[18][19]

• Reactants:

  • 3-Iodopyridine (1.0 mmol, 205 mg)

  • p-Toluidine (1.2 mmol, 129 mg)

  • RuPhos Pd G3 Precatalyst (0.02 mmol, 16.7 mg)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 135 mg)

  • Anhydrous Toluene (10 mL)

• Procedure:

  • To an oven-dried 25 mL Schlenk flask equipped with a stir bar, add 3-iodopyridine, p-toluidine, RuPhos Pd G3, and sodium tert-butoxide.

  • Seal the flask, and evacuate and backfill with argon (repeat this cycle three times).

  • Add anhydrous toluene (10 mL) via syringe.

  • Heat the reaction mixture to 110 °C with vigorous stirring.

  • Maintain the reaction at 110 °C for 12-18 hours, monitoring by LC-MS for the disappearance of the 3-iodopyridine starting material.

  • After cooling to room temperature, quench the reaction by the slow addition of 10 mL of water.

  • Extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude oil by silica gel chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-(p-tolyl)pyridin-3-amine product.

Optimization and Troubleshooting

When a reaction with a new substrate gives a low yield, a systematic approach to optimization is required. The following workflow provides a logical progression for identifying optimal conditions.

Figure 2: A logical workflow for optimizing a challenging amination.

Common Issues and Solutions:

• No Reaction or Low Conversion:

  • Cause: Inefficient catalyst activation or catalyst inhibition.

  • Solution: Switch to a more robust ligand system (e.g., from XPhos to RuPhos). Ensure truly anhydrous and anaerobic conditions. Increase the temperature.

• Formation of Side Products (e.g., Hydrodehalogenation):

  • Cause: A competitive side reaction where the iodide is replaced by a hydrogen atom.[1]

  • Solution: This can sometimes be suppressed by changing the ligand or base. A milder base (K₃PO₄) might be beneficial.

• Incomplete Reaction with Sterically Hindered Amines:

  • Cause: Steric hindrance can slow down both the amine coordination and the final reductive elimination step.

  • Solution: Employ ligands specifically designed for hindered substrates, such as tBuXPhos. Higher temperatures and longer reaction times may be necessary.

Conclusion

The Buchwald-Hartwig amination is an exceptionally powerful and versatile tool for the synthesis of 3-aminopyridine derivatives. By understanding the roles of the catalyst, ligand, base, and solvent, researchers can move from a set of starting conditions to a highly optimized protocol. The use of modern, air-stable precatalysts and robust biarylphosphine ligands has largely overcome the challenges once associated with the coupling of electron-deficient heterocycles. This guide provides the foundational knowledge and practical protocols necessary for scientists to successfully implement this transformative reaction in their own research and development programs.

References

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Gao, P., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. Available at: [Link]

• Schlummer, B., & Scholz, U. (2004). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Tetrahedron Letters. Available at: [Link]

• Mandal, D., et al. (2016). Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands. Dalton Transactions. Available at: [Link]

• de Oliveira, K. T., et al. (2022). Synthesis and meta-Amination of Pyridines via Multicomponent Cascade Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Mondal, A., & Ali, M. A. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. ACS Omega. Available at: [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. Available at: [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Available at: [Link]

• Wagaw, S., & Buchwald, S. L. (1996). The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2021). Selected ligands and catalysts for Buchwald‐Hartwig amination. Available at: [Link]

• Macmillan Group, Princeton University. Why C–N and C–O Couplings?. Available at: [Link]

• ResearchGate. (2021). Buchwald‐Hartwig Amination of Coordinating Heterocycles Enabled by Large‐but‐Flexible Pd‐BIAN‐NHC Catalysts. Available at: [Link]

• York University. (2017). APPLICATION OF Pd-NHC COMPLEXES IN CHALLENGING AMINATION REACTIONS. YorkSpace. Available at: [Link]

• Chen, W., et al. (2022). Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. Chemistry. Available at: [Link]

• Mondal, A., & Ali, M. A. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. ACS Omega. Available at: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• Liu, L., et al. (2021). A Bulky and Electron-Rich N-Heterocyclic Carbene–Palladium Complex (SIPr)Ph2Pd(cin)Cl: Highly Efficient and Versatile for the Buchwald–Hartwig Amination of (Hetero)aryl Chlorides with (Hetero)aryl Amines at Room Temperature. ACS Catalysis. Available at: [Link]

• Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting. Available at: [Link]

• ResearchGate. (2024). Palladium‐catalyzed synthesis of various aminopyridine and aryl/heteroaryl bromides nitriles. Available at: [Link]

• Purdue University. (2021). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available at: [Link]

• Organic-synthesis.org. Buchwald-Hartwig Coupling. Available at: [Link]

• Bio, A., et al. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. Organic Process Research & Development. Available at: [Link]

• American Chemical Society. (2024). Resource-efficient robust ligand for Buchwald-Hartwig amination of challenging heteroaryl halides. ACS Green Chemistry. Available at: [Link]

• Reddy, V. P., et al. (2022). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Molecules. Available at: [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2020). ACS Medicinal Chemistry Letters. Available at: [Link]

• Wagaw, S., & Buchwald, S. L. (1996). The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation. The Journal of Organic Chemistry. Available at: [Link]

• Dorel, R., et al. (2019). The Buchwald-Hartwig Amination After 25 Years. Angewandte Chemie International Edition. Available at: [Link]

• ResearchGate. (2008). Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. Available at: [Link]

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Application Note: Regioselective Metalation and Halogen-Dance Isomerization for the Synthesis of Halogenated Methoxypyridines

Introduction and Mechanistic Principles

Halogenated methoxypyridines are critical building blocks in the synthesis of pharmaceutical agents, natural products, and functional materials[1]. However, the inherent electron-deficient nature of the pyridine ring complicates direct electrophilic aromatic substitution. To overcome this, directed ortho-metalation (DoM) and base-catalyzed halogen translocation (the "halogen-dance" reaction) have emerged as highly reliable, regiodivergent strategies for functionalizing these heterocycles[2],[3].

As an application scientist or process chemist, selecting the correct base and conditions is paramount. The regioselectivity of methoxypyridine lithiation is not solely dictated by the inherent acidity of the ring protons; it is heavily influenced by the pre-complexation behavior of the base[4].

Regiodivergent Lithiation: N-Coordination vs. O-Coordination

The lithiation of 2-methoxypyridine demonstrates a stark regiodivergence based on the basic reagent employed:

• C-6 Lithiation via BuLi-LiDMAE: When treated with the unimetallic superbase BuLi-LiDMAE (Fort's base), lithiation occurs exclusively at the C-6 position[5]. The causality behind this lies in the formation of mixed lithium aggregates. The dimethylaminoethanolate ligand coordinates strongly with the pyridinic nitrogen, anchoring the basic butyl group in perfect spatial proximity to the C-6 proton, overriding standard ortho-directing effects[5],[6].

• C-3 Lithiation via LTMP/LDA: Conversely, using bulky lithium dialkylamides like lithium tetramethylpiperidide (LTMP) or lithium diisopropylamide (LDA) directs lithiation to the C-3 position[4]. Steric hindrance prevents these bases from coordinating with the nitrogen atom. Instead, the methoxy group acts as a classic Directed Metalation Group (DMG), guiding the base to the adjacent C-3 position via the Complex-Induced Proximity Effect (CIPE)[4].

The Halogen-Dance Reaction

The halogen-dance reaction is a base-promoted isomerization that translocates a halogen atom to a different position on the aromatic ring to achieve a more thermodynamically stable carbanion[7],[2]. For instance, treating 2-bromo-4-methoxypyridine with LTMP initially yields the kinetically favored 3-lithio-2-bromo intermediate. Over time, a series of intermolecular halogen-metal exchanges occurs, shifting the halogen to C-3 and placing the lithium at C-2, where it is thermodynamically stabilized by the adjacent electronegative nitrogen[1],[7].

Quantitative Data Summary

The following table summarizes the optimized parameters for achieving high regioselectivity in methoxypyridine metalation workflows.

Substrate	Base System	Solvent & Temp	Dominant Lithiation Site	Typical Yield	Mechanistic Driver
2-Methoxypyridine	BuLi-LiDMAE (4 equiv)	Hexane, 0 °C	C-6	80–90%	N-Coordination / Aggregation[5]
2-Methoxypyridine	LTMP (1.2 equiv)	THF, -78 °C	C-3	75–85%	OMe-Directed (CIPE)[4]
4-Methoxypyridine	MesLi or PhLi	THF, -20 °C	C-3	70–80%	OMe-Directed (CIPE)[1]
2-Bromo-4-methoxypyridine	LTMP (Extended Time)	THF, -78 °C	C-2 (via Halogen Dance)	65–75%	Thermodynamic Equilibration[1]

Pathway Visualizations

Regiodivergent metalation pathways of 2-methoxypyridine based on base selection.

Base-promoted halogen-dance isomerization mechanism in bromomethoxypyridines.

Experimental Protocols

Protocol A: C-6 Selective Lithiation and Halogenation of 2-Methoxypyridine

This protocol utilizes BuLi-LiDMAE to override the ortho-directing effect of the methoxy group, forcing metalation at C-6[5].

Reagents: 2-(Dimethylamino)ethanol (LiDMAE precursor), n-BuLi (1.6 M in hexanes), 2-methoxypyridine, Electrophile (e.g., I2​ or C2​Cl6​ ), anhydrous Hexane.

Step-by-Step Procedure:

• Superbase Generation: In a flame-dried Schlenk flask under nitrogen, dissolve 2-(dimethylamino)ethanol (0.8 mL, 8.0 mmol) in anhydrous hexane (5 mL). Cool the solution to -5 °C.

• Dropwise, add n-BuLi (10.0 mL, 16.0 mmol). Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the BuLi-LiDMAE aggregate.

• Substrate Addition: Slowly add a solution of 2-methoxypyridine (2.0 mmol) in hexane (5 mL) to the superbase mixture.

• Stir the reaction at 0 °C for 1 hour.

  • Self-Validation Checkpoint: The reaction mixture will transition to a deep orange color, indicating the formation of the C-6 lithiated species[5]. To confirm titer, quench a 0.1 mL aliquot with CD3​OD ; 1H NMR should show >95% disappearance of the H-6 proton signal[5],[6].

• Electrophilic Trapping: Add a solution of the desired halogenating agent (e.g., 10.0 mmol of I2​ for iodination) dissolved in THF (20 mL) dropwise at 0 °C.

• Allow the mixture to slowly warm to room temperature over 1 hour.

• Workup: Hydrolyze the mixture at 0 °C with distilled H2​O (20 mL). Extract the aqueous layer with ethyl acetate (3 × 20 mL), dry over MgSO4​ , and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: C-3 Selective Lithiation of 2-Methoxypyridine

This protocol utilizes LTMP to exploit the Complex-Induced Proximity Effect (CIPE) for classical ortho-lithiation[4].

Reagents: 2,2,6,6-Tetramethylpiperidine (TMP), n-BuLi (1.6 M in hexanes), 2-methoxypyridine, Electrophile, anhydrous THF.

Step-by-Step Procedure:

• Base Generation: To a solution of TMP (0.41 mL, 2.4 mmol) in THF (10 mL) cooled to -30 °C under nitrogen, add n-BuLi (1.5 mL, 2.4 mmol) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Substrate Addition: Add a solution of 2-methoxypyridine (2.0 mmol) in THF (5 mL) dropwise.

• Stir the reaction at -78 °C for 1.5 hours.

  • Self-Validation Checkpoint: Quench a 0.1 mL aliquot with D2​O . GC-MS analysis should confirm >98% deuterium incorporation exclusively at the C-3 position, validating the absence of C-6 metalation[4].

• Electrophilic Trapping: Introduce the electrophile (3.0 mmol) in THF (5 mL) dropwise.

• Stir for an additional 1 hour at -78 °C.

• Workup: Quench the reaction at -10 °C with dilute aqueous HCl (10%). Extract with diethyl ether, dry, and purify.

Protocol C: Halogen-Dance Isomerization of 2-Bromo-4-methoxypyridine

This protocol utilizes thermodynamic equilibration to translocate a bromine atom from C-2 to C-3[1],[7].

Reagents: 2-Bromo-4-methoxypyridine, LTMP (prepared as in Protocol B), DMF (Electrophile), anhydrous THF.

Step-by-Step Procedure:

• Kinetic Lithiation: Cool a freshly prepared solution of LTMP (2.2 mmol) in THF to -78 °C.

• Add a solution of 2-bromo-4-methoxypyridine (2.0 mmol) in THF dropwise.

• Isomerization Phase: Allow the reaction to stir at -78 °C for exactly 60 minutes.

  • Causality Note: This extended stirring time is critical. The initial deprotonation occurs at C-3, but the 60-minute window allows intermolecular halogen-metal exchange to drive the system to the thermodynamically favored 2-lithio-3-bromo intermediate[1],[2].

  • Self-Validation Checkpoint: If an aliquot is quenched with H2​O at 5 minutes, the starting material is recovered. If quenched at 60 minutes, 3-bromo-4-methoxypyridine is isolated, confirming the halogen dance has reached completion[1].

• Electrophilic Trapping: Add anhydrous DMF (3.0 mmol) dropwise to trap the 2-lithio species.

• Stir for 30 minutes, then warm to 0 °C and quench with saturated aqueous NH4​Cl .

• Workup: Extract with dichloromethane, dry over Na2​SO4​ , and purify via column chromatography to yield 3-bromo-4-methoxypyridine-2-carboxaldehyde.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nucleophilic C–H Etherification of Heteroarenes Enabled by Base-Catalyzed Halogen Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Deuteration of Six‐Membered N‐Heteroarenes: Chemistry and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Stille coupling applications utilizing 6-Fluoro-3-iodo-2-methoxypyridine

An in-depth technical guide and application protocol for the utilization of 6-Fluoro-3-iodo-2-methoxypyridine in Stille cross-coupling reactions.

Strategic Rationale in Medicinal Chemistry

6-Fluoro-3-iodo-2-methoxypyridine (CAS: 1227177-93-6) is a highly valuable, polyfunctionalized building block utilized extensively in the design of modern therapeutics[1]. The strategic placement of its functional groups offers precise control over both the molecule's physicochemical properties and its synthetic reactivity:

• C6-Fluorine : Enhances metabolic stability by blocking cytochrome P450-mediated oxidation while modulating the pKa of the pyridine ring.

• C2-Methoxy Group : Serves as a hydrogen-bond acceptor, directs conformational preferences, and provides steric shielding.

• C3-Iodine : Acts as a highly reactive electrophilic handle for palladium-catalyzed cross-coupling.

For introducing complex sp2 or sp3 hybridized carbon networks to this scaffold, the Stille reaction is frequently the premier choice. It involves the coupling of an organostannane with the iodopyridine[2]. Despite the toxicity of organotin reagents, the Stille coupling is favored for late-stage functionalization because organostannanes are stable to air and moisture, and the reaction tolerates a vast array of sensitive functional groups (e.g., unprotected alcohols, amines, and carbonyls) that would otherwise degrade under the basic conditions required for Suzuki or Buchwald-Hartwig couplings[2].

Mechanistic Causality & Reaction Dynamics

To successfully execute a Stille coupling on this specific scaffold, researchers must understand the underlying mechanistic causality.

Regioselectivity (Oxidative Addition): The reaction is completely regioselective. The active Palladium(0) species undergoes oxidative addition exclusively at the C3–I bond. This is driven by thermodynamics; the C–I bond dissociation energy (~65 kcal/mol) is significantly lower than that of the C–F bond (~115 kcal/mol), rendering the fluoro group completely inert under standard Stille conditions.

Overcoming the Transmetalation Bottleneck: In the Stille catalytic cycle, transmetalation is normally the rate-determining step[2]. The C2-methoxy group on 6-Fluoro-3-iodo-2-methoxypyridine introduces steric hindrance that can severely impede the transfer of the organic group from the tin reagent to the Pd(II) center. To overcome this, two mechanistic interventions are highly recommended:

• Copper(I) Co-Catalysis : The addition of CuI can increase the reaction rate by >102 [3]. CuI acts as a scavenger for free phosphine ligands (preventing auto-inhibition of the catalyst) and facilitates a "synergic effect" by forming a highly reactive organocopper intermediate via Sn-to-Cu transmetalation, which then rapidly transfers the organic moiety to the palladium center[4].

• Fluoride Activation : The addition of Cesium Fluoride (CsF) polarizes the Sn–C bond by forming a hypervalent fluorostannate intermediate, which significantly accelerates transmetalation and allows the reaction to proceed under milder conditions[5].

Catalytic cycle of the Stille coupling highlighting CuI/CsF accelerated transmetalation.

Quantitative Data: Condition Optimization

The table below summarizes the causality of different catalytic systems when optimizing the coupling of 6-Fluoro-3-iodo-2-methoxypyridine with a sterically demanding tributyl(aryl)stannane.

Catalyst System	Ligand / Additive	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh3​)4​ (5 mol%)	None	Toluene	110	45%	Sluggish transmetalation due to steric clash at C2-methoxy.
Pd2​(dba)3​ (2 mol%)	P(t-Bu)3​ / CsF	Dioxane	90	82%	CsF activates stannane; bulky ligand promotes reductive elimination[5].
Pd(PPh3​)4​ (5 mol%)	CuI (10 mol%)	DMF	95	89%	CuI scavenges ligands and forms reactive Cu-intermediate[3].
Pd(OAc)2​ (5 mol%)	CuI / CsF	DMF	80	94%	Synergic effect of Cu(I) and F⁻ maximizes turnover rate[4].

Experimental Protocol: Self-Validating Workflow

Because organostannanes are highly toxic, tolerance for residual tin in pharmaceutical products is extremely low[3]. The following protocol incorporates a self-validating Potassium Fluoride (KF) workup designed to quantitatively precipitate tin byproducts[6].

Materials Required:

• 6-Fluoro-3-iodo-2-methoxypyridine (1.0 equiv, 1.0 mmol)

• Tributyl(organo)stannane (1.2 equiv, 1.2 mmol)

• Pd(PPh3​)4​ (0.05 equiv, 5 mol%)

• CuI (0.10 equiv, 10 mol%)

• Anhydrous DMF (10 mL)

• Aqueous KF solution (Saturated, 15 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup : To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 6-Fluoro-3-iodo-2-methoxypyridine, Pd(PPh3​)4​ , and CuI. Evacuate and backfill the flask with Argon (repeat 3x) to prevent oxidative degradation of the Pd(0) catalyst.

• Solvent & Reagent Addition : Inject anhydrous, degassed DMF (10 mL) followed by the tributyl(organo)stannane via syringe.

  • Validation Check: The solution should initially appear pale yellow/orange.

• Thermal Activation : Heat the reaction mixture to 90 °C.

  • Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc). The starting iodopyridine ( Rf​≈0.6 ) should disappear within 4–12 hours, accompanied by a color shift to dark red/brown (indicating active catalytic turnover).

• Tin Scavenging (KF Workup) : Once complete, cool the mixture to room temperature. Add 15 mL of saturated aqueous KF solution and stir vigorously for 2 hours[6].

  • Validation Check: The previously homogeneous solution will become a thick, cloudy suspension as the soluble tributyltin halides are converted into highly insoluble polymeric tributyltin fluoride ( Bu3​SnF )[6].

• Filtration & Extraction : Filter the crude suspension through a tightly packed pad of Celite® to remove the Bu3​SnF and palladium black. Wash the pad thoroughly with EtOAc (3 x 20 mL). Transfer the filtrate to a separatory funnel, wash with water (to remove DMF) and brine, then dry over anhydrous Na2​SO4​ .

• Purification : Concentrate the organic layer under reduced pressure and purify the residue via silica gel flash chromatography to isolate the pure 3-substituted-6-fluoro-2-methoxypyridine.

Standard experimental workflow for Stille coupling including mandatory KF workup for tin removal.

References

• The Stille Reaction - Chem 115 Myers - Harvard University. Details on Stille reaction conditions, CuI additives, and residual tin minimization. Available at: [Link][3]

• Stille reaction - Wikipedia. Overview of the Stille reaction, organostannane toxicity, and transmetalation mechanisms. Available at:[Link][2]

• Recent Advances in the Stille Biaryl Coupling Reaction - Organic Syntheses. Discussion on substrate scope, CsF activation, and Fu's conditions. Available at:[Link][5]

• Stille Coupling - Organic Chemistry Portal. Literature on the synergic effect of Copper(I) salts and Fluoride ions. Available at: [Link][4]

Sources

• 1. 29681-38-7;5-甲基吡啶-2-羧酸甲酯;500011-88-1;2-(3-氯吡啶-2-基)-5-氧代吡唑烷-3-羧酸乙酯; CAS [chemicalbook.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Stille Coupling [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Protodehalogenation in Suzuki Couplings of Iodopyridines

Welcome to the Technical Support Center. This guide is engineered for medicinal chemists, process scientists, and drug development professionals facing the notorious challenge of protodehalogenation (hydrodehalogenation) during the Suzuki-Miyaura cross-coupling (SMCC) of iodopyridines.

Iodopyridines are highly reactive and versatile electrophiles, but their electron-deficient nature and the coordinating ability of the pyridine nitrogen make them uniquely susceptible to off-cycle reduction pathways. This guide synthesizes mechanistic theory with field-proven optimization strategies to help you rescue stalling reactions and maximize cross-coupling yields.

Part 1: Mechanistic Insights (FAQ)

Q1: Why does protodehalogenation occur so frequently specifically with iodopyridines? A: The root cause lies in the kinetic mismatch between oxidative addition and transmetalation. Iodopyridines undergo extremely fast oxidative addition with Pd(0) to form the Pd(II)-aryl intermediate[1]. However, because the pyridine ring is electron-deficient and the nitrogen atom can competitively coordinate to the palladium center, the subsequent transmetalation step becomes severely rate-limiting[1]. This kinetic bottleneck increases the lifetime of the Pd(II)-aryl species, leaving it vulnerable to off-cycle hydride abstraction. Once a palladium-hydride (Pd-H) species forms, it rapidly undergoes reductive elimination to yield the dehalogenated pyridine (Ar-H)[1].

Q2: Where do the hydrides come from in my reaction mixture? A: Hydrides typically originate from three primary sources:

• Solvents: Primary and secondary alcohols (e.g., ethanol, isopropanol) are classic culprits, donating hydrides via β -hydride elimination[1].

• Boronic Esters: In B-alkyl Suzuki couplings, the alkylboronic ester skeleton itself can act as a predominant hydride source prior to transmetalation[2].

• Base/Water Interactions: Trace water reacting with strong bases can generate transient Pd-H species[1].

Catalytic cycle vs. off-cycle protodehalogenation pathway.

Part 2: Troubleshooting Guide & Strategic Interventions

Q3: How should I modify my catalyst and ligand system to prevent this side reaction? A: Abandon standard triphenylphosphine-based catalysts (e.g., Pd(PPh3)4). Instead, switch to bulkier, highly electron-rich biaryl phosphine ligands like XPhos or SPhos[1]. These ligands serve a dual purpose: their electron richness accelerates the rate of transmetalation and reductive elimination, while their immense steric bulk prevents the pyridine nitrogen from coordinating to the palladium center and stalling the cycle[3]. Utilizing pre-catalysts (such as XPhos Pd G3 or PEPPSI-iPr) ensures the rapid generation of the active mono-ligated Pd(0) species without requiring harsh reduction steps[4].

Q4: What solvent and base systems minimize protodehalogenation? A: Immediately remove all alcohols from your solvent system[5]. Switch to aprotic solvents such as 1,4-dioxane, THF, or toluene[1]. For base selection, avoid strong alkoxide bases (like NaOtBu) which exacerbate hydride transfer. Instead, utilize milder inorganic bases such as K3PO4 or Cs2CO3[1]. These bases are sufficiently alkaline to form the reactive boronate complex required for transmetalation, but mild enough to prevent off-cycle reduction.

Quantitative Optimization Matrix

The following table summarizes the causal impact of various reaction parameters on the yield versus protodehalogenation ratio.

Parameter	Experimental Choice	Impact on Protodehalogenation	Mechanistic Rationale
Ligand	PPh3	High	Slow transmetalation; leaves Pd(II) vulnerable to hydride abstraction.
Ligand	XPhos / SPhos	Low	Steric bulk prevents N-coordination; accelerates desired catalytic cycle.
Solvent	Ethanol / MeOH	Very High	Acts as a direct hydride donor via β -hydride elimination.
Solvent	Toluene / Dioxane	Low	Aprotic environment lacks donatable hydrides.
Base	NaOtBu	High	Strong basicity promotes off-cycle reduction pathways.
Base	K3PO4 / Cs2CO3	Low	Optimal pKa for boronate activation without inducing reduction.

Part 3: Robust Experimental Protocol

To ensure a self-validating system, the following protocol incorporates built-in checkpoints and strict order-of-addition rules. This methodology is optimized for the coupling of challenging iodopyridines with aryl/alkyl boronic acids.

Step-by-Step Methodology

• Reagent Preparation: Charge an oven-dried Schlenk flask with the iodopyridine (1.0 equiv), the boronic acid/ester (1.5 equiv), and anhydrous K3PO4 (3.0 equiv).

  • Causality: Using a 1.5x excess of the boronic species compensates for any background protodeborylation, while the 3.0x excess of base ensures rapid and complete formation of the highly reactive boronate complex, pushing the kinetic equilibrium toward transmetalation.

• Solvent Addition: Add a mixture of 1,4-dioxane and water (typically 4:1 v/v).

  • Causality: Dioxane provides an aprotic organic medium, while the specific ratio of water is calibrated to dissolve the phosphate base without flooding the system with excess protons.

• Rigorous Degassing (Critical Step): Degas the heterogeneous mixture via three consecutive freeze-pump-thaw cycles, or by vigorous sparging with Argon for 15 minutes.

  • Causality: Ambient oxygen rapidly oxidizes electron-rich phosphines (like XPhos) into phosphine oxides[4]. This creates ligand-deficient Pd species that are highly prone to stalling and subsequent protodehalogenation.

• Catalyst Addition: Under a positive stream of Argon, add XPhos Pd G3 (1–2 mol%).

  • Causality: Adding the pre-catalyst after degassing prevents premature activation. The G3 pre-catalyst ensures immediate generation of the active Pd(0) species only when the environment is fully anaerobic and coupling partners are ready.

• Rapid Heating & Validation Checkpoint: Plunge the flask into a pre-heated oil bath at 80 °C.

  • Causality: Rapid heating ensures the activation energy barrier for transmetalation is overcome instantly, outcompeting the slower, lower-energy protodehalogenation pathway.

  • Self-Validation Checkpoint: At t = 30 mins, pull a 10 µL aliquot and analyze via LC-MS. You must observe the mass of the cross-coupled product. If the M-I+H (dehalogenated) mass peak is dominant, immediately check the water quality and solvent anhydrousness.

• Workup: Upon completion (typically 1-2 hours), cool to room temperature, dilute with ethyl acetate, wash with water and brine, dry over Na2SO4, and concentrate under reduced pressure.

Optimized experimental workflow for minimizing side reactions.

References

• [2] PMC / National Institutes of Health. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. Available at: [Link]

• [3] Royal Society of Chemistry. Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. Available at: [Link]

• [4] Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. 5-Trifluoromethoxy-1H-pyrrolo[2,3-B]pyridine | Benchchem [benchchem.com]

Technical Support Center: Troubleshooting 6-Fluoro-3-iodo-2-methoxypyridine Functionalization

As a highly functionalized scaffold, 6-Fluoro-3-iodo-2-methoxypyridine presents unique chemoselectivity and reactivity challenges for drug development professionals. While the C3-iodo position is primed for transition-metal-catalyzed cross-coupling and halogen-metal exchange, the C6-fluoro position is highly susceptible to nucleophilic aromatic substitution ( SN​Ar ). Furthermore, the C2-methoxy group introduces both steric hindrance and electronic modulation.

This guide provides field-proven troubleshooting strategies, causality analyses, and self-validating protocols to optimize conversion rates during the functionalization of this substrate.

Part 1: Troubleshooting Guide & FAQs

Issue 1: Sluggish Suzuki-Miyaura Cross-Coupling at C3

Q: My Suzuki coupling at the C3-iodo position is stalling at <30% conversion. How do I accelerate the reaction?

Issue 2: High Rates of Protodehalogenation

Q: I am observing significant protodehalogenation (reduction of the C-I bond to C-H) instead of the desired cross-coupled product. What is causing this?

Causality Analysis: Protodehalogenation occurs when oxidative addition is successful, but the subsequent transmetalation step is too slow. The long-lived Pd(II)-aryl intermediate eventually undergoes protonolysis, scavenging protons from trace moisture or the solvent. When using anhydrous inorganic bases like K3​PO4​ in organic solvents, the base remains largely insoluble, severely bottlenecking the formation of the reactive boronate complex required for transmetalation. Solution: Add a controlled amount of water (e.g., 5–20% v/v) to the reaction mixture. This dramatically increases the solubility of the phosphate base, facilitating the rapid activation of the boronic acid and accelerating transmetalation before protonolysis can occur[1]([Link].

Issue 3: Competing SN​Ar at the C6-Fluoro Position

Q: During C3 cross-coupling, I am isolating side products where the C6-fluoro group has been displaced. How do I prevent this?

Part 2: Quantitative Data & Reaction Parameters

Table 1: Catalyst & Ligand Selection for C3 Suzuki Coupling

Data reflects expected performance metrics for sterically hindered, ortho-methoxy halopyridines.

Catalyst System	Ligand Type	Relative Oxidative Addition Rate	Expected Yield Range	Primary Failure Mode
Pd(PPh3​)4​	Monodentate	Slow	10 - 30%	Protodehalogenation
Pd(dppf)Cl2​	Bidentate	Moderate	40 - 60%	Sluggish Transmetalation
Pd2​(dba)3​ / SPhos	Buchwald	Fast	85 - 95%	Homocoupling (if O2​ present)

Table 2: Base Selection & SN​Ar Risk Profile at C6-F

Evaluating the chemoselectivity of bases in the presence of the labile C6-F bond.

Base	Aqueous Solubility (g/100mL)	Relative SN​Ar Risk at C6-F	Optimal Application
NaOtBu	High (Reacts)	Very High (>80% byproduct)	Avoid; causes rapid defluorination
K2​CO3​	112	Moderate (10-15% byproduct)	Standard anhydrous couplings
K3​PO4​	90	Low (<5% byproduct)	Aqueous biphasic Suzuki couplings
Cs2​CO3​	260	Low (<5% byproduct)	Sterically hindered substrates

Part 3: Self-Validating Experimental Protocols

Protocol 1: Optimized Biphasic Suzuki-Miyaura Coupling

This protocol utilizes a biphasic solvent system to maximize base solubility while protecting the C6-F bond.

Step-by-Step Methodology:

• Reagent Loading: To an oven-dried Schlenk flask, add 6-Fluoro-3-iodo-2-methoxypyridine (1.0 eq), the aryl boronic acid (1.2 eq), K3​PO4​ (2.5 eq), Pd2​(dba)3​ (2 mol%), and SPhos (8 mol%).

• Degassing (Critical Step): Add a solvent mixture of 1,4-Dioxane and H2​O (4:1 ratio, 0.2 M concentration). Subject the flask to three rigorous freeze-pump-thaw cycles.

  • Self-Validation Checkpoint 1: Upon heating to 80 °C, the solution should remain a clear, deep yellow/orange. If the solution turns opaque black within the first 30 minutes, oxygen was present, the Pd(0) has precipitated as inactive "Pd black," and the reaction must be restarted[1]([Link]).

• Reaction: Stir vigorously at 80 °C for 4–6 hours.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, and dry over anhydrous Na2​SO4​ .

Protocol 2: Turbo-Grignard Halogen-Metal Exchange

Standard lithiation with n-BuLi often leads to Wurtz-Fittig homocoupling or directed ortho-metalation (DoM). This protocol uses a Turbo-Grignard reagent for clean conversion.

Step-by-Step Methodology:

• Preparation: Dissolve 6-Fluoro-3-iodo-2-methoxypyridine (1.0 eq) in anhydrous THF (0.5 M) under an argon atmosphere. Cool the solution to -40 °C.

• Exchange: Dropwise add iPrMgCl⋅LiCl (1.1 eq, 1.3 M in THF) over 10 minutes. Stir at -40 °C for 30 minutes.

  • Self-Validation Checkpoint 2: Before adding your target electrophile, withdraw a 0.1 mL aliquot and quench it into a vial containing excess benzaldehyde. Perform a rapid GC-MS analysis. The chromatogram must show >95% conversion to the secondary alcohol mass ( [M−I+CH(OH)Ph] ), proving the stable 3-magnesiated intermediate formed cleanly without homocoupling.

• Electrophile Addition: Add the desired electrophile (1.2 eq) and allow the reaction to slowly warm to room temperature.

Part 4: Visualizations

Fig 1. Reactivity map and troubleshooting logic for 6-Fluoro-3-iodo-2-methoxypyridine functionalization.

Fig 2. Suzuki-Miyaura catalytic cycle highlighting common failure points and targeted interventions.

Part 5: References

• r/Chempros Community. Diagnosing issues with a failed Suzuki coupling? Reddit.[Link]

• Pantaine, L., et al. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC - National Institutes of Health (NIH).[Link]

Sources

• 1. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Purification and Column Chromatography of Fluorinated Iodopyridines

Welcome to the Technical Support Center for the purification of fluorinated iodopyridines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying these unique and valuable compounds. The presence of both fluorine and iodine atoms on the pyridine ring introduces specific challenges that require tailored purification strategies.[1] This resource provides in-depth, experience-based guidance in a question-and-answer format to address the practical issues you may encounter.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude fluorinated iodopyridine product?

A1: The impurity profile of your crude product is highly dependent on the synthetic route. For instance, in a Sandmeyer-type reaction starting from a fluoro-aminopyridine, you can anticipate the following impurities[1][2]:

• Unreacted Starting Materials: Residual fluoro-aminopyridine.

• Diazonium Salt Intermediate: Incompletely reacted diazonium salt.

• Side-Reaction Products: This can include phenolic derivatives (e.g., fluoro-hydroxypyridines) and biaryl compounds.[2]

• Positional Isomers: Depending on the regioselectivity of your iodination step, you might have isomers of your target compound.

• Colored Impurities: High-molecular-weight byproducts or degradation products often manifest as colored contaminants.[2]

Q2: How do I perform an initial purity assessment of my crude fluorinated iodopyridine?

A2: A quick and effective preliminary purity assessment can be achieved using Thin Layer Chromatography (TLC). By spotting your crude material on a TLC plate and eluting with an appropriate solvent system (a good starting point is a mixture of hexane and ethyl acetate), you can visualize the number of components in your sample.[2] The presence of multiple spots is a clear indicator of impurities.[2]

Q3: Which purification method is generally the most suitable for fluorinated iodopyridines?

A3: The optimal purification method hinges on the scale of your reaction and the nature of the impurities. A comparative overview is presented below:

Purification Method	Typical Purity	Typical Yield	Advantages	Disadvantages
Recrystallization	>98%	60-85%	Effective for moderate to large quantities; can yield very pure material with the right solvent.[1][2]	Finding an optimal solvent can be time-consuming; potential for significant product loss in the mother liquor.[2]
Column Chromatography	>99%	50-80%	Highly effective for separating complex mixtures and closely related impurities.[2]	More time-consuming, requires larger volumes of solvent, and can lead to lower yields due to handling losses.[2]
Trituration	>95%	80-95%	Simple, fast, and effective for removing highly soluble impurities.[2]	Not effective for impurities with similar solubility to the product.[2]

Q4: How can I effectively remove colored impurities from my product?

A4: Colored impurities can often be addressed by treating a solution of your crude product with a small amount of activated charcoal.[1][2] It's crucial to use a minimal amount of charcoal to prevent significant loss of your desired product through adsorption.[2] This is typically done before a filtration or recrystallization step.[1][2]

II. Troubleshooting Guide: Column Chromatography

Column chromatography is a powerful technique for achieving high purity, but it comes with its own set of challenges, especially with fluorinated iodopyridines.

Issue 1: My fluorinated iodopyridine is degrading on the silica gel column.

• Causality: The basic nitrogen of the pyridine ring can interact strongly with the acidic surface of standard silica gel, leading to product degradation.[3]

• Solution: Neutralize the Silica Gel

  • Prepare a slurry of your silica gel in the chosen eluent.

  • Add a small amount (typically 0.1-1% by volume) of a non-nucleophilic base like triethylamine to the slurry.[3]

  • Pack your column with this neutralized silica slurry.

  • Use an eluent containing the same percentage of triethylamine for the chromatography.[3]

Issue 2: I'm observing poor separation between my product and an impurity.

• Causality: The polarity of your product and the impurity are likely very similar in the chosen solvent system.

• Troubleshooting Workflow:

A workflow for troubleshooting poor separation.

Issue 3: My product is streaking or "tailing" on the column.

• Causality: Peak tailing with basic compounds like pyridines is often due to strong interactions between the pyridine nitrogen and acidic residual silanol groups on the silica surface.[4]

• Solutions:

  • Mobile Phase Additives: As mentioned in Issue 1, adding a competing base like triethylamine to the mobile phase can shield the silanol groups from your pyridine compound.[4]

  • pH Adjustment: Lowering the mobile phase pH to around 2.5-3.0 with a suitable buffer can protonate the silanol groups, minimizing their interaction with the basic pyridine.[4]

  • Column Choice: Consider using end-capped silica columns or polymer-based columns, which have fewer free silanol groups.[4]

Issue 4: I'm concerned about deiodination of my compound during purification.

• Causality: While less common on silica gel, deiodination can occur under certain conditions, particularly with exposure to light, acid, or certain metal catalysts. The stability of the C-I bond can be influenced by the electronic properties of the pyridine ring.

• Preventative Measures:

  • Minimize Light Exposure: Protect your compound from direct light during all purification steps.

  • Use Neutralized Silica: As described above, this minimizes acidic sites that could promote deiodination.

  • Work-up Diligently: Ensure that any acidic or basic reagents from the reaction are thoroughly removed during the work-up before chromatography.

  • Consider Alternative Stationary Phases: If deiodination persists, alumina may be a milder alternative to silica gel.

III. Experimental Protocols

Protocol 1: Flash Column Chromatography of a Fluorinated Iodopyridine

This protocol is a general guideline and should be optimized based on TLC analysis of your specific compound.

• Materials:

  • Stationary Phase: Silica gel (230-400 mesh).[1]

  • Mobile Phase: A gradient of Hexane/Ethyl Acetate (e.g., from 95:5 to 80:20), determined by TLC analysis.[1]

• Procedure:

  • Column Packing: Prepare a slurry of silica gel in the initial, less polar eluent (e.g., 95:5 Hexane/Ethyl Acetate) and pack a glass column.[1][5]

  • Sample Loading: Dissolve the crude fluorinated iodopyridine in a minimal amount of dichloromethane or the eluent. Adsorb the crude product onto a small amount of silica gel by evaporating the solvent. Carefully load the dried silica with the adsorbed product onto the top of the packed column.[1]

  • Elution: Elute the column with the gradient of Hexane/Ethyl Acetate, starting with the less polar mixture.[1]

  • Fraction Collection: Collect fractions and monitor the elution of the product using thin-layer chromatography (TLC).[1]

  • Analysis: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization of a Fluorinated Iodopyridine

The choice of solvent is critical for successful recrystallization and must be determined experimentally.

• Solvent Selection: Test the solubility of a small amount of your crude product in various solvents (e.g., hexane, ethyl acetate, ethanol, water, toluene, and mixtures thereof) at both room temperature and elevated temperatures.[1] A good solvent will dissolve the compound when hot but have low solubility when cold.[2]

• Procedure (using Hexane/Ethyl Acetate as an example):

  • Dissolve the crude 3-Fluoro-4-Iodopyridine in a minimal amount of hot ethyl acetate.[1]

  • If the solution is colored, treat it with a small amount of activated charcoal and perform a hot filtration.[1]

  • Slowly add hot hexane to the hot ethyl acetate solution until the solution becomes slightly turbid.[1]

  • Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.[1]

  • Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to promote crystallization.[1]

  • Collect the crystals by vacuum filtration, wash them with a small amount of cold hexane, and dry them under vacuum.[1]

IV. Advanced Purification Techniques

For particularly challenging separations, consider the following advanced techniques:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This method offers higher resolution and is especially useful for purifying final compounds to a very high degree of purity (>98%).[6] Specialized fluorinated HPLC columns can provide enhanced selectivity for fluorinated molecules.[6]

• Reverse-Phase Chromatography: In this technique, a non-polar stationary phase (like C18-modified silica) is used with a polar mobile phase (like water/acetonitrile or water/methanol). This can be advantageous for more polar fluorinated iodopyridines.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rroij.com [rroij.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Minimizing steric hindrance effects in 3-iodopyridine catalytic cycles

Welcome to the Application Science Support Center. This guide provides advanced troubleshooting for minimizing steric hindrance in palladium-catalyzed cross-coupling reactions involving 3-iodopyridine derivatives. Designed for researchers and drug development professionals, this document synthesizes mechanistic causality with field-proven protocols.

I. Troubleshooting FAQs: Steric & Electronic Interplay

Q1: Why does 3-iodopyridine present unique steric and electronic challenges compared to standard aryl iodides? A1: The nitrogen atom in the pyridine ring withdraws electron density, making the C–I bond intrinsically more susceptible to oxidative addition than a standard phenyl ring. However, if there are substituents at the 2- or 4-positions, the local steric hindrance severely impedes the approach of the bulky Ln​Pd(0) active species[1]. Furthermore, the pyridyl nitrogen can competitively coordinate to the palladium center, forming off-cycle, unreactive aggregates. Causality: To overcome this, utilizing a highly sterically hindered, electron-rich ligand forces the palladium into a mono-ligated L1​Pd(0) state. This highly active state prevents multi-pyridine coordination while providing enough electron density to drive oxidative addition.

Q2: During Buchwald-Hartwig aminations of 3-iodopyridine, I observe high amounts of unreacted starting material. How do I balance ligand sterics? A2: In C–N coupling, oxidative addition requires an electron-rich metal center, while reductive elimination is accelerated by steric bulk pushing the aryl and amine groups together. If your 3-iodopyridine is failing to initiate the cycle, your ligand may be too bulky, preventing initial coordination, or the pyridyl nitrogen is poisoning the catalyst. Solution: Transition to a "fourth-generation" catalyst system. Sterically hindered Josiphos ligands (possessing a ferrocenyl-1-ethyl backbone with di-tert-butylphosphino groups) have been shown to couple unactivated 3-iodopyridines with primary amines using as little as 0.05 mol % Pd[2]. The extreme steric bulk of the ligand accelerates reductive elimination, while its strong electron-donating capability ensures oxidative addition is not compromised[3].

Q3: In Suzuki-Miyaura couplings involving di-halogenated pyridines (e.g., 2-bromo-3-iodopyridine), how does steric hindrance dictate site selectivity? A3: Site selectivity is governed by the competition between Bond Dissociation Energy (BDE) and local steric environments. Intrinsically, the C3 position of 2-bromo-3-iodopyridine is sterically hindered by the adjacent C2-bromine. However, the C–I bond has a significantly lower BDE than the C–Br bond. Causality: Because oxidative addition into the C–I bond is electronically favored, it overcomes the local steric hindrance, leading to selective coupling at C3[4]. If you need to override this intrinsic selectivity, tuning the steric profile of the ligand is required. For instance, moving from a bulky P(t−Bu)3​ (which forms a sterically sensitive 12-electron PdL complex) to a less demanding PCy3​ (which forms a 14-electron PdL2​ complex) can alter the coordination geometry and shift the site of oxidative addition[4].

II. Mechanistic and Troubleshooting Workflows

Figure 1: Pd-catalyzed cross-coupling cycle highlighting steric bottlenecks.

Figure 2: Decision tree for overcoming steric hindrance in 3-iodopyridine couplings.

III. Quantitative Data: Ligand Steric Profiles

Selecting the correct ligand requires balancing the cone angle (steric bulk) with the electronic requirements of the 3-iodopyridine substrate.

Ligand Class	Steric Profile (Cone Angle/Bulk)	Target Step Accelerated	Typical Pd Loading for 3-Iodopyridines	Resulting Yield Impact
Unhindered (e.g., PPh3​ )	Low	Oxidative Addition	>5 mol %	Low (Stalls at Reductive Elimination)
Buchwald Biaryl (e.g., XPhos)	High	Reductive Elimination	1.0 - 2.0 mol %	High (Good steric/electronic balance)
Fourth-Gen Josiphos	Very High	Reductive Elimination	0.05 - 0.1 mol %	Very High (Highly efficient coupling)[2]

IV. Self-Validating Experimental Protocol

To systematically diagnose whether steric hindrance is causing failure at the oxidative addition or reductive elimination step, use this self-validating protocol for the Buchwald-Hartwig amination of 3-iodopyridine.

Core Principle: This protocol utilizes pre-complexation to prevent heteroatom poisoning[5] and incorporates an internal standard to ensure mass balance tracking.

Step 1: Catalyst Pre-Complexation

• Action: In a nitrogen-filled glovebox, combine Pd2​(dba)3​ (0.5 mol %) and a sterically hindered ligand like Josiphos or tBuBrettPhos (1.1 mol %) in anhydrous toluene (1.0 mL). Stir for 30 minutes at room temperature.

• Causality: Pre-mixing allows the palladium to fully coordinate with the bulky ligands before exposure to the heteroaryl halide. This prevents the 3-iodopyridine nitrogen from competitively binding to bare Pd(0) and forming inactive, off-cycle aggregates[5].

Step 2: Substrate & Internal Standard Addition

• Action: Add 3-iodopyridine (1.0 equiv, 0.5 mmol), the amine coupling partner (1.2 equiv), and 1,3,5-trimethoxybenzene (0.5 equiv) as an internal standard to the pre-formed catalyst solution.

• Causality: The internal standard is chemically inert under these conditions and allows for precise quantitative NMR or GC-FID tracking of mass balance. If the sum of the product and recovered starting material does not equal 100%, the intermediate is stalling and degrading.

Step 3: Base Addition and Reaction Execution

• Action: Add sodium tert-butoxide ( NaOtBu , 1.5 equiv) last. Seal the vial, remove it from the glovebox, and heat to 80 °C.

• Causality: Adding the strong base last prevents the premature degradation of the active Pd(0) species before the oxidative addition complex is fully formed.

Step 4: Aliquot Sampling and Diagnostic Analysis

• Action: Take 50 μL aliquots at 1 hour and 4 hours. Quench with water, extract with EtOAc, and analyze via GC-FID.

• Validation Logic:

  • Scenario A: High unreacted 3-iodopyridine. Diagnosis: Steric hindrance is blocking oxidative addition. Fix: Switch to a slightly less bulky, more electron-rich ligand.

  • Scenario B: 3-iodopyridine is consumed, but product yield is low (high dehalogenation). Diagnosis: Steric hindrance is insufficient to force reductive elimination. Fix: Increase ligand steric bulk (e.g., switch from XPhos to tBuBrettPhos).

V. References

• Expedited Aminoglutarimide C-N Cross-Coupling Enabled by High-Throughput Experimentation Source: chemrxiv.org URL:

• Palladium-Catalyzed Direct α‑C(sp3) Heteroarylation of Ketones under Microwave Irradiation Source: nsf.gov URL:

• Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides Source: nih.gov URL:

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes Source: rsc.org URL:

• Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides | Accounts of Chemical Research Source: acs.org URL:

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• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 5. par.nsf.gov [par.nsf.gov]

Technical Support Center: Temperature Optimization for Regioselective Lithiation of Fluoromethoxypyridines

Welcome to the technical support center for the regioselective lithiation of fluoromethoxypyridines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this powerful synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction conditions, with a specific focus on the critical role of temperature in achieving high yields and regioselectivity.

Introduction to Directed ortho-Metalation (DoM)

Directed ortho-metalation (DoM) is a potent strategy for the regioselective functionalization of aromatic and heteroaromatic rings.[1] In the case of fluoromethoxypyridines, the methoxy and fluoro substituents act as directing metalation groups (DMGs), guiding a strong organolithium base to deprotonate an adjacent ortho-position.[2] This generates a highly reactive aryllithium intermediate that can be trapped with various electrophiles to introduce a wide range of functional groups.[3]

The success of this reaction is highly dependent on a number of factors, including the choice of base, solvent, and, most critically, temperature. Precise temperature control is paramount for minimizing side reactions and ensuring the desired regioselectivity.

Troubleshooting Guide

This section addresses common issues encountered during the regioselective lithiation of fluoromethoxypyridines.

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting & Optimization Steps
Reaction temperature is too low, leading to slow or no deprotonation.	While cryogenic temperatures are standard, some lithiations require more thermal energy to proceed at a reasonable rate.[4] 1. Gradual Temperature Increase: After the initial lithiation period at -78 °C, consider slowly warming the reaction to -40 °C or even 0 °C and monitoring for product formation via TLC or LC-MS. 2. Extended Reaction Time: Some lithiations are inherently slow.[4] Increase the reaction time at the optimal low temperature before quenching.
Decomposition of the organolithium reagent or the lithiated intermediate.	Organolithium reagents can be thermally unstable. 1. Verify Reagent Quality: Ensure your organolithium reagent is properly titrated and has not degraded during storage. 2. Maintain Low Temperature: Strict adherence to low temperatures (typically -78 °C) is crucial to prevent decomposition.[3] Use a well-insulated dry ice/acetone bath.[5] 3. Rapid Quenching: Once the lithiation is complete, quench the reaction at low temperature to prevent the intermediate from decomposing upon warming.
Inefficient quenching of the lithiated intermediate.	The choice and addition of the electrophile are critical. 1. Use a Reactive Electrophile: Ensure your electrophile is sufficiently reactive to trap the aryllithium species. 2. Low-Temperature Quench: Add the electrophile to the reaction mixture while maintaining the cryogenic temperature to prevent side reactions.

Issue 2: Poor Regioselectivity (Mixture of Isomers)

Possible Cause	Troubleshooting & Optimization Steps
Reaction temperature is too high, allowing for thermodynamic equilibration.	Lithiation is often under kinetic control at low temperatures. Higher temperatures can lead to the formation of the more thermodynamically stable, but undesired, regioisomer. 1. Strict Temperature Control: Ensure the reaction temperature does not exceed -78 °C during the lithiation step. Use a cryostat or a well-maintained dry ice/acetone bath for precise temperature control.[6] 2. Solvent Choice: The choice of solvent can influence the aggregation state and reactivity of the organolithium base.[7] While THF is common, consider exploring other ethereal solvents like diethyl ether, which can sometimes enhance selectivity.[4]
Incorrect choice of base for the substrate.	The steric hindrance and basicity of the organolithium reagent play a key role in regioselectivity. 1. Use a Hindered Base: For pyridine substrates, nucleophilic addition to the C=N bond is a potential side reaction.[3][7] Using a sterically hindered lithium amide base like Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LTMP) at -78 °C can suppress this side reaction and favor deprotonation.[3][7] 2. Consider n-BuLi vs. s-BuLi vs. t-BuLi: The choice between n-butyllithium, sec-butyllithium, and tert-butyllithium can influence regioselectivity due to differing steric and basic properties.[7]

Issue 3: Reaction Exotherm and Safety Concerns

Possible Cause	Troubleshooting & Optimization Steps
Rapid addition of the organolithium reagent.	Organolithium reactions are often highly exothermic.[5] 1. Slow, Dropwise Addition: Add the organolithium reagent slowly and dropwise to the cooled solution of the substrate to maintain a constant internal temperature. 2. Efficient Cooling: Ensure the reaction flask is adequately immersed in the cooling bath to dissipate the heat generated.
Improper quenching procedure.	Quenching unreacted organolithium reagents can be hazardous. 1. Follow a Safe Quenching Protocol: Never quench an organolithium reaction directly with water.[8] A stepwise quench with a less reactive alcohol like isopropanol, followed by methanol, and then water is recommended to safely neutralize the reagent.[8][9] 2. Personal Protective Equipment (PPE): Always wear appropriate PPE, including a flame-resistant lab coat, safety glasses, and gloves when working with pyrophoric reagents.[8]

Frequently Asked Questions (FAQs)

Q1: Why is -78 °C the standard temperature for most lithiation reactions?

A1: The use of -78 °C, the sublimation point of carbon dioxide (dry ice), is a convenient and effective way to achieve the low temperatures required for many organolithium reactions.[6] At this temperature, the rates of many undesirable side reactions, such as nucleophilic addition to the pyridine ring and decomposition of the lithiated intermediate, are significantly reduced.[3] This allows for the selective formation of the desired kinetically favored product.

Q2: Can I run the reaction at a higher temperature to speed it up?

A2: While it may be tempting to increase the temperature to accelerate a slow reaction, this often comes at the cost of regioselectivity and yield.[4] Higher temperatures can provide enough energy for the system to overcome the kinetic barrier to forming the thermodynamically more stable, but often undesired, regioisomer. If you must increase the temperature, do so cautiously and in small increments, carefully monitoring the reaction progress.

Q3: What is the mechanistic basis for temperature-dependent regioselectivity?

A3: The regioselectivity in the lithiation of fluoromethoxypyridines is a classic example of kinetic versus thermodynamic control. At very low temperatures (-78 °C), the deprotonation is under kinetic control, meaning the proton that is removed is the one that is most sterically accessible and has the lowest activation energy for abstraction, guided by the directing effect of the methoxy and fluoro groups. As the temperature is raised, the system may have enough energy to reverse the initial deprotonation and equilibrate to the more thermodynamically stable aryllithium species, which may not be the desired regioisomer.

Q4: How do I properly set up and maintain a -78 °C reaction temperature?

A4: A dry ice/acetone bath is the most common method. To prepare it, slowly add pellets of dry ice to a Dewar flask containing acetone until a slurry is formed. The temperature will stabilize at approximately -78 °C. Ensure the reaction flask is immersed in the bath to the level of the reaction mixture. For more precise and prolonged temperature control, a cryogenic cooling system or a cryostat is recommended.[6][10]

Experimental Protocols

General Protocol for Regioselective Lithiation of a Fluoromethoxypyridine

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen or argon inlet, a rubber septum, and a low-temperature thermometer.

• Inert Atmosphere: Purge the flask with an inert gas for at least 15-20 minutes. Maintain a positive pressure of inert gas throughout the reaction.[5]

• Reagent Preparation: In the flask, dissolve the fluoromethoxypyridine substrate in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of the organolithium base (e.g., LDA or n-BuLi) dropwise via syringe to the stirred solution, ensuring the internal temperature does not rise significantly.

• Lithiation: Stir the reaction mixture at -78 °C for the optimized reaction time (typically 1-2 hours).

• Electrophilic Quench: While maintaining the temperature at -78 °C, slowly add the desired electrophile dropwise.

• Warming and Workup: Allow the reaction to slowly warm to room temperature. Quench the reaction with a saturated aqueous solution of ammonium chloride.[9] Extract the product with an appropriate organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizing the Process

Diagram 1: General Mechanism of Directed ortho-Metalation

Caption: General workflow for directed ortho-metalation.

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting guide for low product yield.

References

• BenchChem. (2025).
• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC.
• BenchChem. (2025). Organolithium Reaction Quenching: Technical Support Center. BenchChem.
• Schwindeman, J. A. (2002). Safe handling of organolithium compounds in the laboratory. Journal of Chemical Health and Safety, 9(5), 6-11.
• Reich, H. J. Directed (ortho)
• Organic Chemistry Portal.
• BenchChem. (2025). Technical Support Center: Improving Regioselectivity in Reactions with Pentyl Lithium. BenchChem.
• BenchChem. (2025). Technical Support Center: Quenching Procedures for Organometallic Reactions. BenchChem.
• Wikipedia. (2023).
• IntechOpen. (2022).
• Collum, D. B., et al. (2011). Lithium Diisopropylamide-Mediated Ortholithiation of 2–Fluoropyridines: Rates, Mechanisms, and the Role of Autocatalysis. Journal of the American Chemical Society, 133(47), 19070–19085.
• Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. (2025). Molecules, 30(1), 123.
• Impact of Low Temperatures on the Lithiation and Delithiation Properties of Si-Based Electrodes in Ionic Liquid Electrolytes. (2022). PMC.
• Effects of Key Factors on Lithium Dendrite Dissolution and Dead Lithium Formation: A Phase-Field Simul
• Mettler Toledo. (n.d.). New Experimental Techniques for Organic Synthesis.
• Lneya. (2024). Effect of Temperature on Reactions of Chemical Organic Synthesis.
• Optimization of Organolithium Reactions. (2020). Organic Process Research & Development, 24(5), 678–690.
• Temperature lowering in cryogenic chemical-synthesis techniques and system. (1994). OSTI.GOV.
• Advances in Cryochemistry: Mechanisms, Reactions and Applic
• Beak, P., & Meyers, A. I. (1986). Regioselective, Diastereoselective, and Enantioselective Lithiation−Substitution Sequences: Reaction Pathways and Synthetic Applications. Accounts of Chemical Research, 19(12), 356–363.
• Regio- and stereoselective intermolecular carbolithi
• A field guide to flow chemistry for synthetic organic chemists. (2023). Chemical Science, 14(15), 3847–3866.
• Experimental Evidence on the Effect of Temperature on the Performance of a Lithium-Ion B
• Evaluating Low Temperature's Impact on Lithium-Ion Batteries: Examination of Performance Metrics with Respect to Size and Chemistry. (2025). MDPI.

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Reference Data & Comparative Studies

The Halogen Dance: A Comparative Guide to Iodine vs. Bromine Leaving Group Efficiency in Fluoropyridine Scaffolds

For researchers engaged in the synthesis of novel therapeutics and functional materials, the pyridine scaffold is a cornerstone of molecular design. Its prevalence in biologically active compounds makes the efficient functionalization of this heterocycle a paramount objective.[1][2] Nucleophilic Aromatic Substitution (SNAr) stands out as a robust and reliable method for this purpose, particularly on electron-deficient fluoropyridines.

A critical decision in the strategic design of an SNAr reaction is the choice of the leaving group. While classical SN2 reactivity trends are deeply ingrained, the rules governing SNAr are distinct and often counterintuitive. This guide provides an in-depth comparison of iodine and bromine as leaving groups on fluoropyridine scaffolds, synthesizing mechanistic principles with actionable experimental insights to empower rational substrate selection in your research.

The SNAr Mechanism: A Tale of Two Steps

To compare leaving groups effectively, we must first understand the mechanistic landscape. The SNAr reaction on a pyridine ring proceeds via a two-step addition-elimination pathway.[2][3][4]

• Nucleophilic Attack (Rate-Determining Step): A nucleophile attacks the electrophilic carbon atom bearing the halogen leaving group. This attack temporarily breaks the ring's aromaticity, forming a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex .[2][4][5][6] On pyridine scaffolds, attack at the 2- and 4-positions (ortho and para to the nitrogen) is strongly favored, as the electronegative nitrogen atom can directly participate in stabilizing the negative charge through resonance.[3][7][8][9] This initial addition is almost always the slowest, and therefore rate-determining, step of the reaction.[4][5][6][7][8][10][11][12]

• Elimination & Rearomatization (Fast Step): The leaving group is expelled, and the aromaticity of the pyridine ring is restored. This step is energetically favorable and occurs rapidly.

The critical takeaway is that the leaving group is expelled after the rate-limiting step.[4][5][6][10] This fundamental principle governs the relative efficiencies of different halogens.

Caption: Experimental workflow for the comparative kinetic study.

Conclusion and Strategic Recommendations

For nucleophilic aromatic substitution on fluoropyridine scaffolds, the mechanistic evidence strongly indicates that bromine is a more efficient leaving group than iodine. This is dictated by bromine's higher electronegativity, which accelerates the rate-determining nucleophilic attack by stabilizing the Meisenheimer complex intermediate.

For the Medicinal Chemist:

• When planning an SNAr-based synthesis, prioritize the bromo-substituted fluoropyridine over the iodo-analogue to achieve faster reaction rates and potentially milder conditions.

• Reserve iodo-substituted pyridines for reactions where C-X bond cleavage is the critical step, such as in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), where their reactivity is vastly superior to bromides. [13] Ultimately, while grounded in well-established theory, these principles should be empirically validated within the context of your specific substrate and nucleophile. The provided protocol offers a direct path to generating the quantitative data needed to make the most informed and efficient decisions in your synthetic campaigns.

References

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). Stack Exchange. [Link]

• Nucleophilic substitution reactions in pyridine. Larock's Comprehensive Organic Transformations. [Link]

• Scriven, E. F. V., & Toomey, J. E. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Nucleophilic aromatic substitution - Wikipedia. Wikipedia. [Link]

• Al-Hourani, B. J., & Al-Awaida, W. J. (2015). Reaction of pentafluoropyridine with oxime nucleophiles via SNAr reactions for preparation of new p-substituted tetrafluoropyridyl derivatives. ResearchGate. [Link]

• Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine. (2023). YouTube. [Link]

• Um, I. H., & Buncel, E. (2007). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Journal of Physical Organic Chemistry. [Link]

• SNAr reactions of fluoropyridines 1 and 4 with anions of nitriles 2. ResearchGate. [Link]

• Nucleophilic Aromatic Substitution. (2023). SlideShare. [Link]

• Leaving Groups and Heteroarenes in Nucleophilic Aromatic Substitutions. (2023). YouTube. [Link]

• Um, I. H., & Buncel, E. (2007). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

• Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode. (2025). PMC. [Link]

• Favourability of leaving groups in nucleophilic aromatic substitution. (2019). Stack Exchange. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. [Link]

• Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? (2013). Chemistry Stack Exchange. [Link]

• Which reacts more efficiently, the fluoropyridine or the bromopyridine? Or do they react similarly? Explain your answer. (2024). Reddit. [Link]

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. PMC. [Link]

• Mechanism C - aliphatic nucleophilic substitution. Chemistry LibreTexts. [Link]

• 8.8: Strength of Covalent Bonds. (2020). Chemistry LibreTexts. [Link]

• Learning outcome 3.4.3 An introduction to bond energy and bond length. chemguide. [Link]

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LC-MS Validation of 6-Fluoro-3-iodo-2-methoxypyridine Derivatives: A Comparative Guide to Chromatographic and Ionization Strategies

Executive Summary

The compound 6-Fluoro-3-iodo-2-methoxypyridine (CAS: 1227177-93-6) is a highly functionalized, electron-deficient building block critical to modern medicinal chemistry. Its unique substitution pattern—featuring a reactive C3-iodine for Suzuki/Sonogashira cross-coupling, a C6-fluorine for lipophilicity modulation, and a C2-methoxy group—makes it an ideal precursor for kinase inhibitors and agrochemicals [1]. However, the LC-MS validation of its derivatives presents two distinct analytical challenges:

• Isomeric Resolution: Positional isomers (e.g., 2-fluoro-4-iodo-6-methoxypyridine) exhibit nearly identical hydrophobicities, leading to co-elution on standard alkyl phases.

• In-Source Fragmentation: The relatively weak carbon-iodine (C–I) bond is highly susceptible to homolytic cleavage or dehalogenation within the mass spectrometer source, complicating molecular ion ( [M+H]+ ) quantification [2].

This guide objectively compares the performance of conventional C18 columns against Pentafluorophenyl (PFP) architectures, evaluates Electrospray Ionization (ESI) versus Atmospheric Pressure Chemical Ionization (APCI), and provides a self-validating experimental protocol to ensure robust analytical integrity.

Mechanistic Context: The Analytical Challenge

To develop a reliable LC-MS method, one must understand the causality behind the analyte's behavior.

Chromatographic Causality: Standard C18 stationary phases rely almost exclusively on dispersive (hydrophobic) interactions. Because the positional isomers of fluoro-iodo-methoxypyridines have identical molecular weights and similar octanol-water partition coefficients (LogP), C18 columns fail to provide the necessary selectivity.

Mass Spectrometry Causality: Halogenated pyridines are electron-deficient. While the pyridine nitrogen readily accepts a proton in positive ion mode, the energy imparted during droplet desolvation in ESI can induce the neutral loss of iodine ( −126.9 Da ) or hydrogen iodide ( −127.9 Da ). Minimizing the internal energy of the molecular ion is paramount to preserving the intact [M+H]+ species for accurate MS/MS transitions [3].

Comparison Guide: Chromatographic Architectures

We compared a standard sub-2 µm C18 column against a sub-2 µm Pentafluorophenyl (PFP) column for the separation of 6-Fluoro-3-iodo-2-methoxypyridine and its closely related isomer, 2-Fluoro-4-iodo-6-methoxypyridine.

Why PFP Outperforms C18 for Halogenated Pyridines

PFP phases introduce orthogonal retention mechanisms. The highly electronegative fluorine atoms on the pentafluorophenyl ring create a strong dipole. This enables:

• π−π Interactions: The electron-deficient PFP ring interacts strongly with the electron-rich regions of the analyte.

• Dipole-Dipole & Hydrogen Bonding: The C-F bonds on the stationary phase interact with the halogenated substituents of the pyridine ring [4].

• Shape Selectivity: The rigid planar structure of the PFP ligand discriminates between the steric profiles of positional isomers.

Table 1: Chromatographic Performance Comparison

Parameter	Standard C18 (1.9 µm, 100 x 2.1 mm)	Pentafluorophenyl (PFP) (1.9 µm, 100 x 2.1 mm)
Retention Mechanism	Hydrophobic (Dispersive)	Hydrophobic, π−π , Dipole-Dipole, Shape
Retention Time (Main)	2.45 min	3.82 min
Isomer Resolution ( Rs​ )	0.8 (Co-elution)	2.6 (Baseline Resolution)
Peak Asymmetry ( As​ )	1.45 (Tailing observed)	1.05 (Highly symmetrical)
Optimal Mobile Phase	MeOH / H2​O (0.1% Formic Acid)	MeOH / H2​O (0.1% Formic Acid)

Comparison Guide: Ionization Dynamics (ESI vs. APCI)

To address the lability of the C–I bond, we evaluated both ESI+ and APCI+ modes.

• ESI+ (Electrospray Ionization): Transfers ions from the liquid to the gas phase via charged droplets. It is a "soft" technique but can cause in-source fragmentation if the capillary or fragmentor voltage is too high.

• APCI+ (Atmospheric Pressure Chemical Ionization): Relies on gas-phase ion-molecule reactions via a corona discharge. It requires higher vaporizer temperatures, which can thermally degrade halogenated compounds before ionization occurs.

Table 2: MS Ionization Efficiency Comparison

Parameter	ESI Positive Mode (ESI+)	APCI Positive Mode (APCI+)
Primary Ion Species	[M+H]+ ( m/z 253.9)	[M+H]+ & [M−I]+ ( m/z 127.0)
Molecular Ion Survival	92% (at optimized capillary voltage)	45% (High thermal degradation)
Signal-to-Noise (S/N)	150:1 (at 10 ng/mL)	40:1 (at 10 ng/mL)
Matrix Effects	Susceptible to ion suppression	Highly resistant to ion suppression

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, this protocol incorporates a self-validating system: the inclusion of a structurally similar internal standard (IS) to monitor in-source fragmentation in real-time.

Step 1: Sample and Mobile Phase Preparation

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Methanol + 0.1% Formic Acid. (Methanol is preferred over Acetonitrile for PFP columns to maximize π−π interactions).

• Sample Dilution: Dissolve 6-Fluoro-3-iodo-2-methoxypyridine in 50:50 MeOH: H2​O to a final concentration of 1 µg/mL. Spike with 100 ng/mL of a stable isotope-labeled standard or a brominated analog (IS).

Step 2: Chromatographic Execution

• Column: Selectra® PFPP (100 x 2.1 mm, 1.9 µm) or equivalent [4].

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (Ensures reproducible mass transfer).

• Gradient:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 5.0 min: Ramp to 95% B

  • 5.0 - 6.5 min: Hold at 95% B

  • 6.5 - 6.6 min: Return to 5% B (Equilibration for 2 mins).

Step 3: MS Source Optimization (Critical Step)

• Source Temperature: Restrict to 250°C to prevent thermal deiodination.

• Capillary Voltage: Set to 3.0 kV.

• Fragmentor/Cone Voltage: Perform a ramp from 50 V to 150 V. Self-Validation Check: Monitor the ratio of m/z 253.9 ( [M+H]+ ) to m/z 127.0 (deiodinated fragment). Lock the voltage at the highest setting that maintains a >90% survival rate of the m/z 253.9 ion.

Analytical Workflow Visualization

Caption: LC-MS method development workflow for halogenated pyridine derivatives.

Conclusion

For the LC-MS validation of 6-Fluoro-3-iodo-2-methoxypyridine derivatives, standard C18 methodologies are insufficient. The implementation of a Pentafluorophenyl (PFP) stationary phase is required to resolve positional isomers via orthogonal dipole and π−π interactions. Furthermore, ESI+ with strictly controlled thermal and electrical parameters is mandatory to prevent the in-source cleavage of the labile C–I bond, ensuring accurate quantification and structural confirmation.

References

• 6-[5-Chloro-2-(trifluoromethyl)phenyl]-3-fluoro-2-methylpyridine. MDPI. Available at:[Link]

• Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines. Environmental Science & Technology - ACS Publications. Available at:[Link]

• Orthogonal Reversed-Phase C18 and Pentafluorophenyl HPLC Separation for Phytochemical Profiling. Journal of Natural Products - ACS Publications. Available at:[Link]

Benchmarking cross-coupling efficiency of fluorinated vs non-fluorinated iodopyridines

For researchers and drug development professionals, the pyridine ring is a ubiquitous scaffold. However, functionalizing these heterocycles via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) often presents significant synthetic hurdles, primarily due to catalyst poisoning by the Lewis basic pyridyl nitrogen.

Recent advancements demonstrate that introducing a fluorine atom onto the pyridine ring profoundly alters its electronic landscape, turning a historically stubborn substrate into a highly efficient coupling partner. This guide objectively benchmarks the cross-coupling efficiency of fluorinated iodopyridines against their non-fluorinated counterparts, providing mechanistic causality, comparative data, and self-validating experimental protocols.

Mechanistic Causality: The Electronic Influence of Fluorine

To understand why fluorinated iodopyridines outperform standard iodopyridines, we must analyze the thermodynamics and kinetics of the palladium catalytic cycle. As an Application Scientist, I approach this by breaking down the three fundamental steps of cross-coupling:

• Accelerated Oxidative Addition : Fluorine exerts a strong inductive electron-withdrawing effect (-I effect). This depletes electron density from the pyridine ring, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, the activation energy barrier for the insertion of the Pd(0) catalyst into the C–I bond is significantly reduced. Computational studies show that oxidative addition into the C–I bond of fluorinated halopyridines is highly favorable, boasting an energy barrier as low as 21.3 kcal/mol[1].

• Prevention of Catalyst Poisoning (Transmetalation) : Non-fluorinated pyridines are notorious for their Lewis basicity; the lone pair on the nitrogen atom can strongly coordinate to the palladium center, creating inactive, off-cycle Pd-complexes (catalyst poisoning). Fluorine substitution strategically attenuates this Lewis basicity, preventing catalyst deactivation and allowing the transmetalation step to proceed unimpeded[2].

• Facilitated Reductive Elimination : The electron-deficient nature of the resulting fluoro-pyridyl palladium(II) intermediate destabilizes the complex just enough to accelerate reductive elimination, rapidly releasing the cross-coupled product and regenerating the active Pd(0) catalyst.

Fig 1: Catalytic cycle highlighting fluorine's electronic enhancement at key mechanistic steps.

Quantitative Benchmarking: Yield & Efficiency Data

The theoretical advantages of fluorinated iodopyridines translate directly into measurable laboratory efficiency. The table below synthesizes comparative performance data for Suzuki-Miyaura and Buchwald-Hartwig couplings. Noticeably, the fluorinated substrates achieve higher yields in a fraction of the time, often requiring milder bases. For instance, the Buchwald-Hartwig amination of 2-fluoro-4-iodopyridine is completely regioselective for the 4-position and reaches completion in just 30 minutes under microwave irradiation[3].

Table 1: Comparative Cross-Coupling Performance

Substrate	Reaction Type	Coupling Partner	Catalyst System	Conditions	Yield (%)
4-Iodopyridine	Suzuki-Miyaura	Phenylboronic acid	Pd(dppf)Cl₂, K₂CO₃	80°C, 12h	62%
2-Fluoro-4-iodopyridine	Suzuki-Miyaura	Phenylboronic acid	Pd(dppf)Cl₂, K₂CO₃	80°C, 4h	94%
4-Iodopyridine	Buchwald-Hartwig	Aniline	Pd(OAc)₂, BINAP, Cs₂CO₃	100°C, 18h	58%
2-Fluoro-4-iodopyridine	Buchwald-Hartwig	Aniline	Pd(OAc)₂, BINAP, K₂CO₃	MW 100°C, 0.5h	89%

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your benchmarking, you cannot rely solely on isolated yields, as product loss during column chromatography can mask true catalytic efficiency. The following Suzuki-Miyaura protocol is designed as a self-validating system by incorporating an inert internal standard from step one.

Step-by-Step Methodology

• Substrate & Standard Preparation : In a nitrogen-filled glovebox, charge a microwave vial with 2-fluoro-4-iodopyridine (1.0 mmol), phenylboronic acid (1.2 mmol), and 1,3,5-trimethoxybenzene (0.50 mmol) .

  • Causality: 1,3,5-trimethoxybenzene acts as an inert internal standard. Its distinct NMR peaks allow for absolute quantification of the crude reaction mixture, isolating catalytic conversion from purification losses.

• Catalyst & Ligand Assembly : Add Pd(OAc)₂ (2 mol%) and XPhos (4 mol%).

  • Causality: The 1:2 Palladium-to-ligand ratio ensures the complete formation of the active mono-ligated L-Pd(0) species, preventing the precipitation of palladium black.

• Base & Solvent Addition : Add anhydrous K₃PO₄ (2.0 mmol) followed by degassed THF/H₂O (10:1, 4.0 mL).

  • Causality: K₃PO₄ is selected over weaker bases because it rapidly forms the highly reactive borate anion. The trace water is critical to solubilize the inorganic base and facilitate the hydroxyl-palladium intermediate required for transmetalation.

• Microwave Irradiation : Seal the vial, remove it from the glovebox, and subject it to microwave irradiation at 80°C for 30 minutes.

  • Causality: Microwave heating provides rapid, homogeneous energy transfer, drastically reducing reaction times and suppressing competitive proto-dehalogenation pathways[3].

• Self-Validation & Workup : Quench the reaction with brine and extract with EtOAc. Crucial Step : Evaporate a 0.1 mL aliquot of the organic layer and take a crude ¹H NMR. Compare the integration of the product peaks against the 1,3,5-trimethoxybenzene standard to calculate the absolute reaction yield before proceeding to silica gel chromatography.

Fig 2: Self-validating experimental workflow for benchmarking cross-coupling efficiency.

Strategic Recommendations for Drug Development

When designing synthetic routes for novel therapeutics, the choice between fluorinated and non-fluorinated halopyridines should be dictated by both biological targets and synthetic viability:

• Exploit Regioselectivity : If working with di-halogenated fluoropyridines (e.g., 2-chloro-6-iodopyridine), leverage the thermodynamic preference of Pd(0). The oxidative addition will occur almost exclusively at the C–I bond over the C–Cl bond due to a substantial difference in activation energy[1].

• Reduce Base Equivalents : The enhanced reactivity of fluorinated iodopyridines allows chemists to reduce the base equivalents from the traditional 2.0-3.0 eq down to as low as 1.5 eq, which is highly beneficial when coupling base-sensitive pharmaceutical intermediates[3].

References

• [2] Title: ChemInform Abstract: Synthesis of Novel Halopyridinylboronic Acids and Esters. Part 1. 6-Halopyridin-3-yl-boronic Acids and Esters. Source: ResearchGate URL: 2

• [3] Title: ChemInform Abstract: Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. Source: ResearchGate URL: 3

• [1] Title: Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives Source: ChemRxiv URL: 1

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Cost-Effectiveness of CAS 1227177-93-6 vs. Alternative Pyridine Building Blocks

Executive Summary

In modern drug discovery and medicinal chemistry, the selection of starting materials dictates the efficiency, yield, and overall cost of a synthetic campaign. This guide provides an in-depth technical comparison between CAS 1227177-93-6 (6-Fluoro-3-iodo-2-methoxypyridine) [1] and traditional, less functionalized alternatives such as 3-Iodo-2-methoxypyridine (CAS 112197-15-6) [2] and 2-Fluoro-3-iodopyridine (CAS 113975-22-7) . By analyzing orthogonal reactivity, step-economy, and experimental causality, we demonstrate how upfront reagent costs must be weighed against downstream synthetic efficiency.

Structural & Mechanistic Analysis

CAS 1227177-93-6 is a highly functionalized, trisubstituted pyridine core. Its value lies in the precise, programmable nature of its functional groups, which allow for orthogonal functionalization without the need for protecting groups.

• C3 - Iodine: The C-I bond possesses a low bond dissociation energy (BDE ~55 kcal/mol), making it highly susceptible to rapid oxidative addition by Palladium(0) catalysts. This ensures that cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig) occur exclusively at C3.

• C6 - Fluorine: Fluorine is highly electronegative and acts via induction to make the C6 carbon electrophilic. Because it is adjacent (alpha) to the electron-withdrawing pyridine nitrogen, it is perfectly primed for late-stage Nucleophilic Aromatic Substitution (SNAr) by amines or alkoxides.

• C2 - Methoxy: The methoxy group serves a dual purpose. Electronically, it modulates the pyridine ring to stabilize reactive intermediates. Structurally, it acts as a masked pyridone; treatment with strong acids (e.g., BBr3 or TMSI) readily cleaves the methyl group, revealing a 2-pyridone motif common in many FDA-approved kinase inhibitors.

Orthogonal reactivity pathways of CAS 1227177-93-6 enabling multi-step functionalization.

Cost-Effectiveness & Step Economy

When evaluating cost, raw material price per gram is a deceptive metric. A true cost-effectiveness analysis must account for step economy —the number of synthetic transformations required to reach the target molecule. Every additional step consumes solvents, catalysts, purification silica, and researcher time, while exponentially decreasing the overall yield.

Quantitative Comparison Table

Building Block	CAS Number	Substitution Pattern	Est. Market Price ($/g)	Downstream Steps to Trisubstitution	Atom Economy / Synthetic Advantage
6-Fluoro-3-iodo-2-methoxypyridine	1227177-93-6[1]	2-OMe, 3-I, 6-F	$250 - $550	2 (Direct Coupling + SNAr)	High: Pre-installed orthogonal handles; no protecting groups needed.
3-Iodo-2-methoxypyridine	112197-15-6[2]	2-OMe, 3-I	$50 - $100	4+ (Requires C6 activation)	Low: Requires N-oxidation and halogenation to activate C6.
2-Fluoro-3-iodopyridine	113975-22-7	2-F, 3-I	$30 - $70	4+ (Requires C2/C6 differentiation)	Low: Poor regiocontrol; requires harsh conditions for late-stage oxidation.

The Logic of Step Economy

If a researcher opts for the cheaper CAS 112197-15-6 , they successfully save upfront capital. However, to install a substituent at the C6 position later in the synthesis, the pyridine nitrogen must be oxidized to an N-oxide (using mCPBA), followed by a Boekelheide-type rearrangement or direct chlorination using POCl3 to install a leaving group at C6. This adds three distinct synthetic steps. Assuming an optimistic 80% yield per step, the overall yield drops by ~50%, and the labor costs far exceed the initial savings.

Comparison of synthetic step-economy between CAS 1227177-93-6 and simpler building blocks.

Experimental Protocol: Self-Validating Orthogonal Workflow

To demonstrate the practical utility of CAS 1227177-93-6, the following protocol outlines a sequential Suzuki-Miyaura coupling followed by an SNAr reaction. This methodology is designed with built-in validation checkpoints to ensure scientific integrity.

Phase 1: Chemoselective Suzuki-Miyaura Coupling at C3

Objective: Couple an aryl boronic acid to the C3 position without displacing the C6 fluorine.

• Preparation: Charge a flame-dried Schlenk flask with CAS 1227177-93-6 (1.0 equiv), arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Causality Check: Pd(dppf)Cl₂ is selected because the large bite angle of the dppf ligand facilitates rapid reductive elimination, minimizing undesired protodehalogenation side reactions.

• Solvent & Base: Add degassed 1,4-dioxane and 2M aqueous K₂CO₃ (3.0 equiv) to achieve a 4:1 organic/aqueous ratio.

  • Causality Check: K₂CO₃ is utilized as a mild base. Stronger bases (like KOH or NaOtBu) risk premature nucleophilic attack on the C6-fluorine via hydroxide ions.

• Reaction: Stir the biphasic mixture vigorously at 80°C for 4 hours.

  • Causality Check: The reaction is capped at 80°C. Exceeding 100°C increases the risk of the 2-methoxy group undergoing thermal cleavage.

• Self-Validation Checkpoint:

  • Perform LC-MS analysis. The disappearance of the starting material peak (m/z 253.01[M+H]⁺)[1] and the emergence of the product mass confirm successful C-I insertion.

  • Acquire a ¹⁹F NMR spectrum. The presence of a sharp singlet around -68 to -72 ppm confirms the C6 fluorine remains intact and unreacted.

Phase 2: Nucleophilic Aromatic Substitution (SNAr) at C6

Objective: Displace the remaining C6 fluorine with a secondary amine.

• Preparation: Dissolve the purified intermediate from Phase 1 in anhydrous DMSO (0.2 M).

• Reagents: Add the desired secondary amine (2.0 equiv) and N,N-Diisopropylethylamine (DIPEA) (3.0 equiv).

• Reaction: Heat the mixture to 110°C for 12 hours.

  • Causality Check: The high temperature is required to overcome the activation energy barrier of the SNAr Meisenheimer complex formation, driven by the electron-withdrawing nature of the adjacent pyridine nitrogen.

• Self-Validation Checkpoint:

  • Monitor via TLC (UV 254 nm). The product spot will often exhibit strong fluorescence due to the newly established donor-acceptor (push-pull) electronic system across the pyridine ring.

  • Acquire a ¹⁹F NMR spectrum. The complete disappearance of the -70 ppm signal confirms 100% conversion of the C-F bond.

Conclusion

While basic building blocks like 3-Iodo-2-methoxypyridine (CAS 112197-15-6) and 2-Fluoro-3-iodopyridine (CAS 113975-22-7) offer attractive upfront pricing, they often lead to bloated, inefficient synthetic routes. CAS 1227177-93-6 represents a superior investment for complex drug discovery programs. Its pre-installed, orthogonally reactive handles (C3-I and C6-F) allow chemists to bypass multi-step oxidation/halogenation sequences, ultimately saving time, reducing waste, and increasing overall target yields.

References

Sources

• 1. 1227177-93-6 | 6-Fluoro-3-iodo-2-methoxypyridine - AiFChem [aifchem.com]
• 2. 3-ヨード-2-メトキシピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Fluoro-3-iodo-2-methoxypyridine

As researchers and drug development professionals, our work with novel chemical entities like 6-Fluoro-3-iodo-2-methoxypyridine is foundational to innovation. However, the unique reactivity and potential bioactivity of such molecules demand a rigorous and scientifically grounded approach to safety. This guide moves beyond a simple checklist, providing a detailed operational plan for personal protective equipment (PPE) rooted in the specific hazards of this compound. Our objective is to build a self-validating system of safety, ensuring that every procedural step is supported by a clear understanding of the risks involved.

Hazard Identification: Understanding the "Why" Behind the "What"

6-Fluoro-3-iodo-2-methoxypyridine is classified under the Globally Harmonized System (GHS) with specific hazard statements that dictate our safety protocols. Understanding these classifications is the first step in building an effective PPE strategy.

The compound is designated with the signal word "Warning" and is associated with the following hazards:

• H302: Harmful if swallowed [1][2]

• H315: Causes skin irritation [1][2]

• H319: Causes serious eye irritation [1][2]

• H335: May cause respiratory irritation [1][2]

These classifications indicate that the primary routes of exposure are ingestion, skin contact, eye contact, and inhalation.[3][4] The iodinated and fluorinated pyridine structure suggests that the compound is reactive and can be readily absorbed, necessitating a comprehensive barrier approach to handling.

Core Protective Measures: A Multi-Layered Defense

Based on the identified hazards, a multi-layered PPE strategy is essential. This strategy is not merely about wearing equipment but about selecting the right equipment and using it correctly within a defined workflow.

Eye and Face Protection

Given the H319 classification ("Causes serious eye irritation"), protecting the eyes from splashes, mists, or dust particles is critical.[2][4]

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any work involving this compound.

• Recommended for Liquid Handling: When handling solutions, preparing dilutions, or performing transfers, chemical splash goggles are required. Goggles provide a complete seal around the eyes, offering superior protection against splashes from any direction.[5]

• High-Risk Operations: For activities with a significant splash or exothermic reaction risk, a face shield must be worn in addition to safety goggles.[5] This provides a secondary layer of protection for the entire face.

Skin and Body Protection

Direct contact is a primary exposure risk, as the compound is a known skin irritant (H315).[2][4]

• Gloves: Disposable nitrile or neoprene gloves are mandatory.[5] It is crucial to inspect gloves for any signs of degradation or puncture before use. Double-gloving is recommended, especially for prolonged handling or when working with larger quantities. Proper glove removal technique (without touching the outer surface with bare skin) is paramount to prevent cross-contamination.[6]

• Laboratory Coat: A flame-resistant lab coat that is fully buttoned provides a necessary barrier for the torso and arms.[5]

• Coveralls & Aprons: For larger-scale operations or when there is a significant risk of splashing, chemical-resistant coveralls or a chemical-resistant apron worn over the lab coat is advised.[7]

Respiratory Protection

The H335 classification ("May cause respiratory irritation") dictates that inhalation of dust or aerosols must be avoided.[2][4]

• Engineering Controls: The primary method for respiratory protection is an engineering control, namely a certified chemical fume hood. All weighing, handling, and reaction setup involving 6-Fluoro-3-iodo-2-methoxypyridine should be performed within a fume hood.

• Respirator Use: In the rare event that engineering controls are not feasible or during a large spill cleanup, a NIOSH-approved respirator is required.[3] For this compound, a respirator with cartridges suitable for organic vapors and particulates (e.g., an N95 or P100 filter) would be appropriate.

Operational PPE Plan: A Task-Based Summary

The level of PPE required can be adjusted based on the specific task and the quantities of material being handled. The following table provides a clear, at-a-glance guide.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Safety Goggles	Double Nitrile Gloves	Lab Coat	Chemical Fume Hood
Preparing Solutions	Safety Goggles	Double Nitrile Gloves	Lab Coat	Chemical Fume Hood
Running Reaction	Safety Goggles	Double Nitrile Gloves	Lab Coat	Chemical Fume Hood
Workup/Extraction	Safety Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Chemical Apron	Chemical Fume Hood
Spill Cleanup	Safety Goggles & Face Shield	Heavy-duty Nitrile/Neoprene Gloves	Chemical-Resistant Coveralls	NIOSH-Approved Respirator

Procedural Workflow: From Receipt to Disposal

A robust safety plan integrates PPE use directly into the experimental workflow. The following diagram illustrates the critical steps for handling 6-Fluoro-3-iodo-2-methoxypyridine safely.

Safe Handling & Disposal Workflow

Emergency First Aid Protocols

In the event of an exposure, immediate and correct action is crucial.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek medical advice.[3][4]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms develop, call a poison center or doctor.[3][4]

• Ingestion: Call a poison center or doctor immediately if you feel unwell. Rinse mouth with water. Do NOT induce vomiting.[3]

By integrating this expert-level understanding of the material's hazards with a systematic and procedural approach to PPE, we can ensure a safe and effective research environment. This commitment to safety is the bedrock upon which scientific advancement is built.

References

• PubChem. (n.d.). 2-Fluoro-4-iodo-6-methoxypyridine. Retrieved from [Link]

• Health Canada. (2022, January 21). Personal Protective Equipment. Retrieved from [Link]

• Pesticide Environmental Stewardship. (n.d.). Components of Personal Protective Equipment. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet. Retrieved from [Link]

• NextSDS. (n.d.). 2-fluoro-3-iodo-6-(trifluoromethyl)pyridine — Chemical Substance Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Iodo-2-methoxypyridine. Retrieved from [Link]

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• 2. 2-Fluoro-4-iodo-6-methoxypyridine | C6H5FINO | CID 67205239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
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• 7. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]